BPR1K871: A Technical Guide to its Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals Executive Summary BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor demonstrating significant promise in the treatment of Acute Myeloid Leukem...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor demonstrating significant promise in the treatment of Acute Myeloid Leukemia (AML) and various solid tumors. This document provides a comprehensive overview of the core mechanism of action of BPR1K871, detailing its primary targets, downstream signaling effects, and the experimental validation of its activity. The information presented herein is intended to serve as a technical guide for researchers and professionals involved in oncology drug discovery and development.
Core Mechanism of Action: Dual Inhibition of FLT3 and Aurora Kinases
BPR1K871 functions primarily as a dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases (AURKA and AURKB).[1][2][3][4][5] This dual-targeting approach is particularly relevant in AML, where FLT3 mutations are prevalent and associated with poor prognosis.[5] By concurrently inhibiting both FLT3-dependent and independent signaling pathways, BPR1K871 offers a potential therapeutic advantage over more selective inhibitors, including the potential to overcome acquired resistance.[5]
Targeting FLT3 Signaling
FLT3 is a receptor tyrosine kinase crucial for the normal development of hematopoietic stem cells. In a significant subset of AML patients, activating mutations in FLT3, most commonly internal tandem duplications (FLT3-ITD), lead to constitutive activation of the kinase and its downstream pro-proliferative and anti-apoptotic signaling pathways.[5]
BPR1K871 effectively inhibits the phosphorylation of FLT3.[1][3][5] This action blocks the aberrant signaling cascade, leading to the suppression of pathways such as RAS/MEK/ERK and PI3K/Akt, which are critical for the survival and proliferation of leukemia cells.[6]
Targeting Aurora Kinase Signaling
Aurora kinases (A, B, and C) are a family of serine/threonine kinases that play essential roles in the regulation of mitosis.[7] Overexpression of Aurora kinases is a common feature in many cancers and is linked to genomic instability and tumor progression.[7] BPR1K871 demonstrates potent inhibition of both Aurora A (AURKA) and Aurora B (AURKB).[1][3]
Inhibition of AURKA disrupts centrosome maturation and spindle formation, leading to mitotic arrest.[7] Inhibition of AURKB, a key component of the chromosomal passenger complex, interferes with chromosome segregation and cytokinesis, often resulting in polyploidy and subsequent apoptosis.[7]
Quantitative Data
The following tables summarize the in vitro inhibitory and anti-proliferative activities of BPR1K871.
BPR1K871: A Technical Guide to the Dual Inhibition of FLT3 and AURKA
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of BPR1K871, a potent quinazoline-based, multi-kinase inhibitor targeting FMS-like tyrosine kinase 3 (FLT...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of BPR1K871, a potent quinazoline-based, multi-kinase inhibitor targeting FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinase A (AURKA). This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the associated signaling pathways and experimental workflows.
Core Concepts: Dual Kinase Inhibition
BPR1K871 was developed as a multi-kinase inhibitor with significant activity against both FLT3 and Aurora kinases, which are crucial in the pathogenesis of various cancers, including acute myeloid leukemia (AML) and solid tumors.[1][2][3] The rationale behind this dual-targeting approach is to simultaneously block key signaling pathways involved in cell proliferation, survival, and cell cycle regulation, potentially leading to a more potent anti-cancer effect and overcoming resistance mechanisms.
Quantitative Data Summary
The following tables summarize the in vitro efficacy of BPR1K871 against various kinases and cancer cell lines.
The dual inhibition of FLT3 and AURKA by BPR1K871 impacts critical cancer-related signaling pathways.
FLT3 Signaling Pathway
FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a pivotal role in the proliferation, survival, and differentiation of hematopoietic stem and progenitor cells.[4] Mutations, such as internal tandem duplications (ITD), lead to constitutive activation of FLT3 and its downstream signaling cascades, including the PI3K/AKT and RAS/MAPK pathways, promoting leukemogenesis.[5][6][7]
Caption: BPR1K871 inhibits the constitutively active FLT3 receptor.
AURKA Signaling Pathway
Aurora Kinase A (AURKA) is a serine/threonine kinase that is essential for mitotic progression.[8] It is involved in centrosome maturation, spindle assembly, and chromosome segregation.[9] Overexpression of AURKA is common in many cancers and is associated with genomic instability.[8]
Detailed methodologies for key experiments cited in the evaluation of BPR1K871 are provided below.
Cell Viability (MTS) Assay
This protocol is used to determine the anti-proliferative activity of BPR1K871 on cancer cell lines.
Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator.
Compound Treatment: Prepare serial dilutions of BPR1K871 in complete growth medium. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and a no-cell control (medium only).
Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 humidified incubator.
MTS Reagent Addition: Add 20 µL of MTS reagent to each well.
Incubation with MTS: Incubate the plate for 1-4 hours at 37°C.
Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the EC50 value using a suitable software (e.g., GraphPad Prism).
Western Blot Analysis
This protocol is used to assess the modulation of FLT3 and AURKA phosphorylation by BPR1K871.
Cell Treatment and Lysis: Treat cells (e.g., MV4-11, HCT-116) with various concentrations of BPR1K871 for a specified time. Harvest and lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.
SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.
Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.
Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-FLT3, total FLT3, phospho-AURKA, total AURKA, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.
Washing: Wash the membrane three times with TBST for 10 minutes each.
Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Washing: Repeat the washing step.
Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.
Cell Cycle Analysis
This protocol is used to determine the effect of BPR1K871 on cell cycle progression.
Cell Treatment: Treat cells (e.g., HCT-116) with BPR1K871 for 24-48 hours.
Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.
Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide (PI) and RNase A.
Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.
Data Analysis: Quantify the percentage of cells in each phase of the cell cycle (G1, S, G2/M) using cell cycle analysis software.
Experimental and Logical Workflows
The following diagrams illustrate the general workflows for evaluating a dual kinase inhibitor like BPR1K871.
Caption: General workflow for the development of BPR1K871.
Caption: Step-by-step workflow for Western blot analysis.
BPR1K871: A Technical Guide to its Chemical Structure, Synthesis, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals Abstract BPR1K871 is a potent, multi-kinase inhibitor demonstrating significant promise in preclinical studies for the treatment of acute myeloid leukemia (...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
BPR1K871 is a potent, multi-kinase inhibitor demonstrating significant promise in preclinical studies for the treatment of acute myeloid leukemia (AML) and various solid tumors.[1][2] This technical guide provides a comprehensive overview of the chemical structure, a detailed, scalable synthesis protocol, and a summary of its biological activity. The information is intended to support further research and development of this compound as a potential therapeutic agent.
Chemical Structure and Physicochemical Properties
BPR1K871 is a quinazoline-based compound with the chemical formula C₂₅H₂₈ClN₇O₂S and a molecular weight of 526.06 g/mol . Its structure is characterized by a substituted quinazoline core linked to a thiazole-containing urea side chain.
Caption: Chemical structure of BPR1K871.
Quantitative Data Summary
The following table summarizes the key quantitative data reported for BPR1K871.
A robust and scalable six-step synthesis for BPR1K871 has been developed, enabling kilogram-scale production with an overall yield of 16.5%.[3] This process avoids hazardous reagents and laborious purification steps, making it suitable for large-scale manufacturing.
Experimental Workflow
The synthesis can be visualized as a multi-step process starting from commercially available materials.
Caption: Scalable synthesis workflow for BPR1K871.
Detailed Experimental Protocols
The following protocols are based on the optimized, scalable synthesis route.
Step 1: Synthesis of 7-Hydroxyquinazolin-4(3H)-one
2-Amino-4-hydroxybenzoic acid is condensed with formamidine acetate.
The reaction mixture is heated, and the product is isolated upon cooling.
Step 2: Synthesis of 7-(3-Hydroxypropoxy)quinazolin-4(3H)-one
7-Hydroxyquinazolin-4(3H)-one is reacted with 1,3-propanediol in the presence of a suitable base.
The reaction is carried out at an elevated temperature, followed by purification.
Step 3: Synthesis of 4-Chloro-7-(3-chloropropoxy)quinazoline
7-(3-Hydroxypropoxy)quinazolin-4(3H)-one is treated with a chlorinating agent, such as phosphorus oxychloride (POCl₃).
The reaction is performed under reflux, and the excess reagent is removed under reduced pressure.
Step 4: Synthesis of tert-Butyl (2-((7-(3-chloropropoxy)quinazolin-4-yl)amino)ethyl)carbamate
4-Chloro-7-(3-chloropropoxy)quinazoline is reacted with tert-butyl (2-aminoethyl)carbamate.
This nucleophilic aromatic substitution is typically carried out in a suitable solvent with a base.
Step 5: Synthesis of N-(2-Aminoethyl)-7-(3-chloropropoxy)quinazolin-4-amine
The Boc protecting group is removed from the product of Step 4 using trifluoroacetic acid (TFA).
The reaction is usually performed at room temperature, followed by neutralization and extraction.
Step 6: Synthesis of BPR1K871
N-(2-Aminoethyl)-7-(3-chloropropoxy)quinazolin-4-amine is reacted with 3-chlorophenyl isocyanate.
The final product, BPR1K871, is formed through a urea linkage and can be purified by crystallization.
Biological Activity and Signaling Pathways
BPR1K871 is a potent dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinase A (AURKA), both of which are critical targets in oncology.[1][3] FLT3 is a receptor tyrosine kinase that, when mutated, can drive the proliferation of leukemia cells. Aurora kinases are essential for cell division, and their inhibition can lead to mitotic arrest and apoptosis in cancer cells.
Signaling Pathway Inhibition
The dual-targeting nature of BPR1K871 allows it to simultaneously disrupt two key oncogenic signaling pathways.
Caption: BPR1K871 inhibits FLT3 and Aurora Kinase A signaling pathways.
Conclusion
BPR1K871 is a promising multi-kinase inhibitor with potent activity against key cancer targets. The well-defined and scalable synthesis route, combined with its strong preclinical efficacy, positions BPR1K871 as a strong candidate for further clinical development. This guide provides foundational technical information to aid researchers and drug development professionals in their evaluation and potential advancement of this compound.
Author: BenchChem Technical Support Team. Date: November 2025
CAS Number: 2443767-35-7
Chemical Formula: C₂₅H₂₈ClN₇O₂S
Molecular Weight: 526.05 g/mol
Introduction
BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor under investigation as a therapeutic agent for various malignancies, including acute myeloid leukemia (AML) and solid tumors.[1][2][3] It primarily functions as a dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B (AURKA/B), key regulators of cell proliferation, differentiation, and survival.[4][5][6][7] Aberrant activity of these kinases is a known driver in several cancers, making them attractive targets for therapeutic intervention. This technical guide provides a comprehensive overview of BPR1K871, including its mechanism of action, pharmacological data, and detailed experimental protocols.
BPR1K871 exhibits potent inhibitory activity against both wild-type and mutant forms of FLT3, a receptor tyrosine kinase frequently mutated in AML.[9] It also demonstrates strong inhibition of AURKA and AURKB, serine/threonine kinases that play crucial roles in mitotic progression.[4][10] The dual inhibition of these pathways is believed to contribute to its robust anti-proliferative effects in cancer cells.
Functional studies have shown that BPR1K871 treatment leads to the modulation of FLT3 and AURKA/B targets within cancer cells.[1][2][9] This results in the induction of cell cycle arrest and apoptosis. A broad kinase profiling using KINOMEScan technology revealed that BPR1K871 inhibits 77 therapeutically relevant kinases out of a panel of 395, highlighting its multi-targeted nature.[4]
Signaling Pathway
The following diagram illustrates the primary signaling pathways targeted by BPR1K871.
Caption: BPR1K871 inhibits FLT3 and Aurora kinase signaling pathways.
Quantitative Pharmacological Data
The following tables summarize the in vitro inhibitory and anti-proliferative activities of BPR1K871.
Detailed methodologies for key experiments are provided below.
FLT3 Kinase Inhibition Assay
This assay quantifies the ability of BPR1K871 to inhibit the enzymatic activity of the FLT3 kinase.
Caption: Workflow for the FLT3 Kinase-Glo inhibition assay.
Protocol:
Enzyme Preparation: A construct containing the catalytic domain of FLT3 (residues Tyr567-Ser993) fused to Glutathione S-transferase (GST-FLT3-KDWT) is expressed in Sf9 insect cells using a baculovirus system.[9]
Assay Procedure: The assay is performed in 96-well plates.[9]
Test compounds (BPR1K871) are added to the wells at various concentrations.
Detection: The amount of remaining ATP is quantified using the Kinase-Glo Luminescent Kinase Assay (Promega). Luminescence is measured using a plate reader.
Data Analysis: The IC₅₀ value, the concentration of the compound that inhibits 50% of the enzyme activity, is calculated using graphing software such as Prism.
Cell Proliferation (MTS) Assay
This colorimetric assay measures the metabolic activity of cells, which is proportional to the number of viable cells, to determine the anti-proliferative effects of BPR1K871.
Caption: Workflow for the cell proliferation MTS assay.
Protocol:
Cell Culture: Cancer cell lines (e.g., MOLM-13, MV4-11) are cultured in appropriate media.
Plating: Cells are seeded into 96-well plates at a predetermined density and allowed to attach overnight.
Treatment: Cells are treated with a range of concentrations of BPR1K871 or a vehicle control (DMSO).
Incubation: The plates are incubated for a defined period (e.g., 72 hours).
MTS Addition: The MTS reagent (Promega) is added to each well according to the manufacturer's protocol.[9]
Incubation: Plates are incubated for 1-4 hours to allow for the conversion of the MTS tetrazolium compound into a colored formazan product by viable cells.
Measurement: The absorbance is measured at 490 nm using a plate reader.[9]
Data Analysis: The EC₅₀ value, the concentration of the compound that causes a 50% reduction in cell viability, is calculated using software like Prism.[9]
Western Blot Analysis
Western blotting is used to detect changes in the expression and phosphorylation status of target proteins (e.g., FLT3, AURKA/B) and downstream signaling molecules following treatment with BPR1K871.
Protocol:
Cell Lysis: Cancer cells are treated with BPR1K871 for a specified time, then harvested and lysed to extract total protein.
Protein Quantification: The protein concentration of the lysates is determined using a standard method (e.g., BCA assay).
SDS-PAGE: Equal amounts of protein are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis.
Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).
Blocking: The membrane is blocked with a solution (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.
Primary Antibody Incubation: The membrane is incubated with primary antibodies specific for the target proteins (e.g., anti-FLT3, anti-phospho-FLT3, anti-AURKA, anti-AURKB).
Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.
Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.
In Vivo Xenograft Models
The anti-tumor efficacy of BPR1K871 is evaluated in vivo using xenograft models, where human cancer cells are implanted into immunocompromised mice.
Protocol:
Cell Implantation: Human cancer cells (e.g., MOLM-13, MV4-11, COLO205, Mia-PaCa2) are subcutaneously injected into nude mice.[2][9]
Tumor Growth: Tumors are allowed to grow to a palpable size.
Treatment: Mice are randomized into treatment and control groups. BPR1K871 is administered, typically intravenously (iv), at various doses (e.g., 1, 3, 10, or 20 mg/kg).[2][9]
Monitoring: Tumor volume and body weight are measured regularly throughout the study.
Endpoint: At the end of the study, tumors are excised and weighed.
Data Analysis: The anti-tumor efficacy is determined by comparing the tumor growth in the treated groups to the control group.
Synthesis
The synthesis of BPR1K871 has been described in detail, with optimized scale-up routes developed to produce multi-kilogram quantities for preclinical and clinical testing.[4][11][12] The initial medicinal chemistry route involved seven steps with an overall yield of 7.7%.[4] An improved, more robust synthetic route (Route B3) has been established, which is one step shorter and provides a higher overall yield of 16.5% with high purity (97.8% by HPLC).[4][11][12] This optimized route avoids hazardous reagents like NaH and laborious purification steps.[4][11][12]
Conclusion
BPR1K871 is a promising multi-kinase inhibitor with potent activity against FLT3 and Aurora kinases. Its ability to target multiple oncogenic pathways provides a strong rationale for its continued development as a therapeutic agent for AML and other cancers. The well-defined synthesis, along with detailed in vitro and in vivo characterization, supports its progression into clinical trials. Further investigation will be crucial to fully elucidate its therapeutic potential and establish its role in cancer treatment regimens.
An In-Depth Technical Guide to BPR1K871 for AML and Solid Tumor Research Executive Summary BPR1K871 (also known as DBPR114) is a potent, quinazoline-based, multi-kinase inhibitor demonstrating significant therapeutic pot...
Author: BenchChem Technical Support Team. Date: November 2025
An In-Depth Technical Guide to BPR1K871 for AML and Solid Tumor Research
Executive Summary
BPR1K871 (also known as DBPR114) is a potent, quinazoline-based, multi-kinase inhibitor demonstrating significant therapeutic potential for Acute Myeloid Leukemia (AML) and various solid tumors.[1][2][3] Developed as a dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B (AURKA/B), BPR1K871 has shown nanomolar efficacy in both enzymatic and cellular assays.[1][4] Its mechanism extends beyond FLT3 and AURK, targeting a range of other therapeutically relevant kinases, thereby positioning it as a promising multi-targeted agent to overcome resistance mechanisms.[1][3]
This document provides a comprehensive technical overview of BPR1K871, summarizing key preclinical data, detailing experimental methodologies, and visualizing its mechanism of action. It is intended for researchers, scientists, and drug development professionals engaged in oncology research.
Introduction to BPR1K871
BPR1K871 emerged from structure-activity relationship (SAR) studies aimed at optimizing a quinazoline scaffold for dual FLT3 and AURKA inhibition.[1][2] Both FLT3 and Aurora kinases are critical targets in oncology. FLT3, a receptor tyrosine kinase, is frequently mutated in AML (e.g., FLT3-ITD), leading to uncontrolled cell proliferation.[3] Aurora kinases are key regulators of mitosis, and their overexpression is common in many cancers, making them an attractive therapeutic target.[3][4] By simultaneously targeting these pathways, BPR1K871 offers a strategy to combat FLT3-dependent and independent cancer growth, potentially overcoming resistance to more selective FLT3 inhibitors.[3] Preclinical studies have demonstrated its efficacy in AML and solid tumor models, leading to its selection as a development candidate and its approval as an Investigational New Drug (IND) for Phase I testing by the US FDA.[1][4]
Mechanism of Action
BPR1K871 functions as an ATP-competitive inhibitor that potently blocks the kinase activity of FLT3 and Aurora Kinases. Functional studies confirmed that BPR1K871 inhibits the autophosphorylation of FLT3 at tyrosine 591 (pFLT3 Y591) and Aurora A at threonine 288 (pAURKA T288) in a dose-dependent manner within cancer cells.[3]
A broader kinase screen using KINOMEScan technology revealed that at a concentration of 1000 nM, BPR1K871 inhibits 77 therapeutically important kinases by over 65%, underscoring its multi-kinase inhibitor profile.[1][4] This profile includes potent inhibition of other cancer-associated kinases such as KIT and RET and their mutant forms.[5]
BPR1K871 dual inhibition of FLT3 and Aurora kinase pathways.
Data Presentation
In Vitro Enzymatic Inhibition
BPR1K871 demonstrates potent inhibition of its primary kinase targets in purified enzyme assays.
Detailed methodologies are crucial for reproducing and building upon existing research. The following sections describe the core experimental protocols used in the evaluation of BPR1K871.
Preclinical evaluation workflow for BPR1K871.
Cell Viability (MTS) Assay
This assay measures the anti-proliferative activity of the compound.
Cell Plating: Seed cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.
Compound Treatment: Treat cells with a serial dilution of BPR1K871 (or DMSO as a vehicle control) for 72 hours.
MTS Reagent Addition: Add CellTiter 96® AQueous One Solution Reagent (MTS) to each well according to the manufacturer's protocol (e.g., Promega).[1]
Incubation: Incubate the plates for 1-4 hours at 37°C.
Data Acquisition: Measure the absorbance of the formazan product at 490 nm using a microplate reader.[1]
Analysis: Calculate the percentage of cell viability relative to the DMSO control. Determine the EC₅₀ value (the concentration that causes 50% reduction in cell viability) using non-linear regression analysis with software such as GraphPad Prism.[1]
Western Blot Analysis for Target Modulation
This protocol is used to confirm that BPR1K871 inhibits the phosphorylation of its target kinases within the cell.
Cell Treatment: Culture MV4-11 cells and treat them with varying concentrations of BPR1K871 for a specified time (e.g., 2 hours).[3]
Cell Lysis: Harvest the cells and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors to prepare total cell lysates.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE: Separate equal amounts of protein from each sample on a polyacrylamide gel via electrophoresis.
Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.
Immunoblotting:
Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
Incubate the membrane overnight at 4°C with primary antibodies specific for pFLT3 (Tyr591), pAURKA (Thr288), total FLT3, total AURKA, and a loading control (e.g., β-actin).
Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. The reduction in the phosphorylated protein signal relative to the total protein indicates target inhibition.[3]
Animal Xenograft Studies
These studies assess the in vivo anti-tumor efficacy of BPR1K871.
Animal Model: Use immunodeficient mice (e.g., nude mice).
Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., MOLM-13, MV4-11, COLO205, or Mia-PaCa2) into the flank of each mouse.[1]
Tumor Growth and Grouping: Allow tumors to grow to a palpable size (e.g., 100-200 mm³). Randomize mice into vehicle control and treatment groups.
Drug Administration: Prepare the hydrochloride salt of BPR1K871 in a suitable vehicle. Administer the compound intravenously (IV) according to a predetermined schedule and dose (e.g., 1-20 mg/kg, on days 1-5 and 8-12).[1][3]
Monitoring: Measure tumor volume and body weight regularly (e.g., 2-3 times per week). Monitor the animals for any signs of toxicity.
Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors. Compare the tumor growth in the treatment groups to the vehicle control group to determine the extent of tumor growth inhibition.
Rationale for developing BPR1K871 as a multi-kinase inhibitor.
Conclusion and Future Directions
BPR1K871 is a well-characterized multi-kinase inhibitor with a compelling preclinical profile for the treatment of AML and solid tumors.[1][2] Its dual-targeting strategy against FLT3 and Aurora kinases provides a strong rationale for its efficacy, particularly in overcoming resistance to single-target agents. The potent in vitro and in vivo activity, combined with a well-defined mechanism of action, supports its ongoing clinical development.[1][4]
Future research should focus on identifying predictive biomarkers for patient stratification, exploring rational combination therapies to further enhance efficacy, and completing Phase I clinical trials to establish its safety, tolerability, and pharmacokinetic profile in humans. The multi-kinase nature of BPR1K871 suggests its potential application could be broad, warranting further investigation across a wider range of malignancies.
BPR1K871: A Multi-Kinase Inhibitor Targeting Key Oncogenic Pathways
An In-depth Technical Guide on the Target Modulation of BPR1K871 in Cancer Cells Introduction BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor demonstrating significant therapeutic potential in the treatme...
Author: BenchChem Technical Support Team. Date: November 2025
An In-depth Technical Guide on the Target Modulation of BPR1K871 in Cancer Cells
Introduction
BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor demonstrating significant therapeutic potential in the treatment of acute myeloid leukemia (AML) and various solid tumors.[1][2][3] Developed through rational drug design, BPR1K871 exhibits a dual inhibitory mechanism, primarily targeting FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B (AURKA/B), both of which are crucial regulators of cell proliferation and survival in cancer.[2][4] This technical guide provides a comprehensive overview of the molecular targets of BPR1K871, its mechanism of action in cancer cells, supporting quantitative data, and detailed experimental protocols for its evaluation.
Core Mechanism of Action: Dual Inhibition of FLT3 and Aurora Kinases
BPR1K871 functions as a multi-targeted agent, a strategy that can offer therapeutic benefits over single-target inhibitors.[1][5] Its primary efficacy stems from the simultaneous inhibition of two distinct and critical families of kinases implicated in cancer progression.
1. FLT3 Inhibition:
The FMS-like tyrosine kinase-3 (FLT3) is a receptor tyrosine kinase that plays a vital role in the proliferation, survival, and differentiation of hematopoietic stem cells.[4] Mutations in the FLT3 gene, particularly internal tandem duplications (FLT3-ITD), are found in approximately 20-25% of AML patients and are associated with a poor prognosis.[5] These mutations lead to constitutive activation of the FLT3 receptor, driving uncontrolled cell growth. BPR1K871 directly inhibits the phosphorylation of FLT3, thereby blocking its downstream signaling pathways and suppressing the proliferation of FLT3-ITD positive AML cells.[1][5]
2. Aurora Kinase Inhibition:
Aurora kinases (AURKA, AURKB, and AURKC) are a family of serine/threonine kinases that are essential for the regulation of mitosis.[4] Overexpression of Aurora kinases, particularly AURKA, is common in many cancers and is linked to chromosomal instability and tumorigenesis.[5] By inhibiting AURKA and AURKB, BPR1K871 disrupts the mitotic process, leading to cell cycle arrest, formation of polyploid cells, and ultimately, apoptosis.[6]
The dual inhibition of both FLT3-dependent and independent pathways is believed to be more beneficial for AML patients and may help overcome acquired resistance to selective FLT3 inhibitors.[5]
Signaling Pathway and Mechanism of Action of BPR1K871
The following diagram illustrates the key signaling pathways targeted by BPR1K871.
Application Notes and Protocols: BPR1K871 in MOLM-13 and MV4-11 AML Cell Lines
For Researchers, Scientists, and Drug Development Professionals Abstract BPR1K871 is a potent, quinazoline-based multi-kinase inhibitor targeting key drivers of acute myeloid leukemia (AML), notably FMS-like tyrosine kin...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
BPR1K871 is a potent, quinazoline-based multi-kinase inhibitor targeting key drivers of acute myeloid leukemia (AML), notably FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B.[1][2] This document provides detailed application notes and experimental protocols for the use of BPR1K871 in two clinically relevant, FLT3-ITD positive human AML cell lines: MOLM-13 and MV4-11. The provided methodologies cover cell culture, viability assessment, target engagement via Western blotting, and cell cycle analysis.
Introduction
Acute myeloid leukemia is an aggressive hematological malignancy often characterized by mutations in the FLT3 gene, which lead to constitutive activation of downstream pro-survival signaling pathways. BPR1K871 has been identified as a dual inhibitor of both FLT3 and Aurora kinases, offering a multi-pronged approach to targeting AML.[1][3][4] Both MOLM-13 and MV4-11 cell lines harbor the FLT3 internal tandem duplication (ITD) mutation, making them ideal models for studying the efficacy and mechanism of action of FLT3 inhibitors like BPR1K871.[3][4]
Application Notes and Protocols: HCT-116 and COLO205 Cell Response to BPR1K871
For Researchers, Scientists, and Drug Development Professionals Introduction BPR1K871 is a multi-kinase inhibitor with potent activity against key regulators of cell division, including Aurora Kinase A (AURKA), Aurora Ki...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
BPR1K871 is a multi-kinase inhibitor with potent activity against key regulators of cell division, including Aurora Kinase A (AURKA), Aurora Kinase B (AURKB), and FMS-like tyrosine kinase 3 (FLT3).[1][2] This document provides detailed application notes and protocols for studying the effects of BPR1K871 on two human colorectal carcinoma cell lines, HCT-116 and COLO205. The provided data and methodologies are intended to guide researchers in evaluating the anti-proliferative and cell cycle effects of this compound.
Cell Line Characteristics
HCT-116: This human colorectal carcinoma cell line is characterized by a mutation in the KRAS proto-oncogene.[1][2] It is widely used in cancer research to study colorectal cancer biology and for drug screening. HCT-116 cells exhibit an epithelial morphology and are known to form tumors in xenograft models.[3]
COLO205: Derived from a metastatic site in a patient with colorectal adenocarcinoma, the COLO205 cell line is also epithelial in morphology. These cells are frequently used to study cancer biology, drug response, and metastatic mechanisms.[1][2]
Data Presentation
Table 1: Anti-proliferative Activity of BPR1K871 on HCT-116 and COLO205 Cells
Application Notes and Protocols for BPR1K871 Xenograft Models in Preclinical Research
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of BPR1K871 in preclinical xenograft models for in vivo efficacy studies. BPR1K871 is a...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the use of BPR1K871 in preclinical xenograft models for in vivo efficacy studies. BPR1K871 is a potent, multi-kinase inhibitor targeting key signaling pathways implicated in the proliferation of both hematological malignancies and solid tumors.[1][2][3][4]
Mechanism of Action
BPR1K871 is a quinazoline-based compound designed as a dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases (AURKA and AURKB).[1][5] Its mechanism of action involves the modulation of critical cellular processes:
FLT3 Inhibition: BPR1K871 targets FLT3, a receptor tyrosine kinase that, when mutated (e.g., internal tandem duplication - ITD), becomes constitutively active and drives the proliferation of acute myeloid leukemia (AML) cells.[2][5]
Aurora Kinase Inhibition: By inhibiting Aurora kinases A and B, which are essential for mitotic progression, BPR1K871 can induce cell cycle arrest and apoptosis in rapidly dividing cancer cells.[1][5]
Due to its multi-targeted nature, BPR1K871 has demonstrated potent anti-proliferative activity in a range of cancer cell lines, leading to its evaluation as a preclinical development candidate for cancer therapy.[1][2][3][4]
In Vitro Activity of BPR1K871
The following table summarizes the in vitro inhibitory concentrations of BPR1K871 against key kinase targets and its anti-proliferative activity in various cancer cell lines.
The following are generalized protocols for conducting in vivo studies with BPR1K871 using xenograft models. These should be adapted based on specific institutional guidelines and experimental design.
Cell Line Derived Xenograft (CDX) Model Establishment
Cell Culture: Culture the selected cancer cell lines (e.g., MOLM-13, MV4-11, COLO205, Mia-PaCa2) in their recommended media and conditions until a sufficient number of cells are obtained.
Animal Model: Utilize immunodeficient mice (e.g., NOD/SCID or NSG for AML models; athymic nude mice for solid tumors), typically 6-8 weeks old.
Cell Implantation:
For AML Models (MOLM-13, MV4-11): Subcutaneously inject approximately 5 x 10^6 cells in a suitable vehicle (e.g., PBS or Matrigel) into the flank of each mouse.
For Solid Tumor Models (COLO205, Mia-PaCa2): Subcutaneously inject approximately 5-10 x 10^6 cells in a suitable vehicle into the flank of each mouse.
Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Begin treatment when tumors reach a palpable size (e.g., 100-200 mm³). Tumor volume can be calculated using the formula: (Length x Width²) / 2.
BPR1K871 Formulation and Administration
Formulation: Prepare BPR1K871 for intravenous (iv) administration. The vehicle used for formulation should be optimized for solubility and biocompatibility.
Dosing: Based on preclinical studies, effective doses range from 3 to 20 mg/kg.[2] Dose-response studies are recommended to determine the optimal dose for a specific model.
Administration: Administer the BPR1K871 solution intravenously according to the predetermined schedule. For example, a schedule of daily injections for 5 consecutive days, followed by a 2-day break, and another 5 days of treatment has been reported for AML models.[4]
Efficacy Evaluation and Endpoint Analysis
Tumor Measurement: Measure tumor volume and body weight 2-3 times per week.
Toxicity Assessment: Monitor animals for any signs of toxicity, including weight loss, changes in behavior, or altered physical appearance.
Endpoint: At the end of the study (e.g., when tumors in the control group reach a predetermined size), euthanize the mice and excise the tumors.
Pharmacodynamic (PD) Marker Analysis:
Western Blot: Analyze tumor lysates to assess the modulation of BPR1K871 targets.[1][3][4] Key markers include phosphorylated FLT3 (p-FLT3) and phosphorylated histone H3 (a downstream target of Aurora B).
Immunohistochemistry (IHC): Perform IHC on tumor sections to evaluate the in vivo target engagement and effects on cell proliferation (e.g., Ki-67) and apoptosis (e.g., cleaved caspase-3).
Statistical Analysis: Analyze the tumor growth data using appropriate statistical methods (e.g., t-test or ANOVA) to determine the significance of the anti-tumor effect of BPR1K871.
Visualized Pathways and Workflows
BPR1K871 Mechanism of Action
Caption: BPR1K871 inhibits FLT3 and Aurora kinases, leading to apoptosis and tumor growth inhibition.
General Xenograft Study Workflow
Caption: A typical workflow for evaluating BPR1K871 efficacy in a xenograft model.
Application Notes and Protocols for BPR1K871 Administration in Mouse Models of Cancer
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide for the in vivo administration and evaluation of BPR1K871, a multi-kinase inhibitor, in various mouse...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive guide for the in vivo administration and evaluation of BPR1K871, a multi-kinase inhibitor, in various mouse models of cancer. The following protocols are based on published research and are intended to assist in the design and execution of preclinical efficacy studies.
Introduction
BPR1K871 is a potent dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B (AURKA/B).[1][2] It has demonstrated significant anti-proliferative activity in both hematological and solid tumor cell lines.[1][2] In vivo studies have shown its efficacy in xenograft models of acute myeloid leukemia (AML), colorectal cancer, and pancreatic cancer.[1][2] This document outlines the detailed methodologies for administering BPR1K871 to mouse models and summarizes the available quantitative data.
Quantitative Data Summary
The following tables summarize the efficacy of BPR1K871 in various cancer xenograft models.
Table 1: Efficacy of BPR1K871 in Acute Myeloid Leukemia (AML) Xenograft Models
Note: Specific dosing schedules and quantitative tumor growth inhibition data for the COLO205 and Mia-PaCa2 models were not detailed in the primary literature reviewed.
Signaling Pathways and Experimental Workflow
To visually represent the mechanism of action and experimental procedures, the following diagrams are provided.
Caption: BPR1K871 inhibits FLT3 and Aurora Kinase B signaling pathways.
Application Notes and Protocols: Western Blot Analysis of pFLT3 and pAURKA with BPR1K871
For Researchers, Scientists, and Drug Development Professionals Introduction BPR1K871 is a potent, dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinase A (AURKA), showing promise as a multi-kinase inhibi...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
BPR1K871 is a potent, dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinase A (AURKA), showing promise as a multi-kinase inhibitor for anti-cancer therapy.[1][2] Functional studies have demonstrated that BPR1K871 effectively modulates the phosphorylation status of both FLT3 and AURKA within cancer cell lines.[2][3][4][5] This document provides detailed protocols for the Western blot analysis of phosphorylated FLT3 (pFLT3) and phosphorylated AURKA (pAURKA) in cell lines treated with BPR1K871, along with a summary of key quantitative findings and visual representations of the signaling pathway and experimental workflow.
Data Presentation
The inhibitory effect of BPR1K871 on the phosphorylation of FLT3 and AURKA has been quantified in leukemia cell lines. The following table summarizes the effective concentrations of BPR1K871 required to achieve complete inhibition of phosphorylation as determined by Western blot analysis in MV4-11 cells.
Target Protein
Phosphorylation Site
Cell Line
BPR1K871 Concentration for Complete Inhibition
pFLT3
Tyr591
MV4-11
2 nM
pAURKA
Thr288
MV4-11
100 nM
Table 1: Summary of BPR1K871 inhibitory concentrations on pFLT3 and pAURKA in MV4-11 cells as determined by Western blot analysis.[6]
Signaling Pathway and Experimental Workflow
To visually represent the mechanism of action and the experimental procedure, the following diagrams have been generated.
Caption: BPR1K871 Signaling Pathway Inhibition.
Caption: Western Blot Experimental Workflow.
Experimental Protocols
This section details the methodology for performing Western blot analysis to assess the inhibition of pFLT3 and pAURKA by BPR1K871.
Cell Culture Media: Appropriate for the chosen cell line (e.g., IMDM for MV4-11, McCoy's 5A for HCT-116) supplemented with fetal bovine serum (FBS) and antibiotics.
Lysis Buffer: RIPA buffer or similar, supplemented with protease and phosphatase inhibitors.
Protein Assay: BCA Protein Assay Kit
SDS-PAGE: Precast or hand-casted polyacrylamide gels, running buffer, and sample loading buffer.
Transfer Buffer: For transferring proteins to a membrane.
Membranes: Polyvinylidene difluoride (PVDF) or nitrocellulose.
Blocking Buffer: 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).
Primary Antibodies:
Rabbit anti-phospho-FLT3 (Tyr591)
Rabbit anti-phospho-AURKA (Thr288)
Antibody for a loading control (e.g., anti-β-actin or anti-GAPDH)
Culture MV4-11 or HCT-116 cells in their respective recommended media and conditions until they reach approximately 70-80% confluency.
Treat the cells with varying concentrations of BPR1K871 (e.g., 0, 2, 10, 50, 100, 500 nM) for a predetermined time (e.g., 2-4 hours). Include a vehicle control (e.g., DMSO).
2. Cell Lysis and Protein Extraction:
Following treatment, place the culture dishes on ice and wash the cells once with ice-cold phosphate-buffered saline (PBS).
Aspirate the PBS and add ice-cold lysis buffer supplemented with protease and phosphatase inhibitors.
For adherent cells (HCT-116), use a cell scraper to detach the cells. For suspension cells (MV4-11), pellet the cells by centrifugation before adding lysis buffer.
Incubate the lysate on ice for 30 minutes with occasional vortexing.
Centrifuge the lysate at high speed (e.g., 12,000 x g) for 15 minutes at 4°C to pellet cell debris.
Carefully collect the supernatant containing the protein extract.
3. Protein Quantification:
Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.
4. Sample Preparation and SDS-PAGE:
Normalize the protein concentrations of all samples with lysis buffer.
Add an appropriate volume of 4x or 6x SDS-PAGE sample loading buffer to each sample.
Boil the samples at 95-100°C for 5-10 minutes to denature the proteins.
Load equal amounts of protein (e.g., 20-40 µg) into the wells of an SDS-polyacrylamide gel. Include a pre-stained protein ladder to monitor migration.
Run the gel at a constant voltage until the dye front reaches the bottom.
5. Protein Transfer:
Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.
Confirm successful transfer by observing the pre-stained protein ladder on the membrane.
6. Membrane Blocking:
Block the membrane with blocking buffer (5% non-fat milk or BSA in TBST) for 1 hour at room temperature or overnight at 4°C with gentle agitation. This step prevents non-specific antibody binding.
7. Antibody Incubation:
Incubate the membrane with the primary antibody (e.g., anti-pFLT3 or anti-pAURKA) diluted in blocking buffer overnight at 4°C with gentle agitation. The optimal antibody dilution should be determined empirically or based on the manufacturer's recommendation.
The following day, wash the membrane three times for 5-10 minutes each with TBST.
Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature with gentle agitation.
Wash the membrane again three times for 5-10 minutes each with TBST.
8. Detection and Analysis:
Prepare the ECL detection reagent according to the manufacturer's protocol.
Incubate the membrane with the ECL reagent for the recommended time.
Capture the chemiluminescent signal using an imaging system or X-ray film.
To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody against a loading control protein (e.g., β-actin or GAPDH).
Quantify the band intensities using densitometry software and normalize the pFLT3 and pAURKA signals to the loading control.
BPR1K871: Application Notes and Protocols for Cell Culture
For Researchers, Scientists, and Drug Development Professionals Introduction BPR1K871 is a potent, multi-kinase inhibitor with significant anti-proliferative activity in various cancer cell lines, particularly in acute m...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
BPR1K871 is a potent, multi-kinase inhibitor with significant anti-proliferative activity in various cancer cell lines, particularly in acute myeloid leukemia (AML).[1][2][3] It primarily functions as a dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B (AURKA/B).[1][2][3][4][5] This document provides detailed application notes on the solubility of BPR1K871 and comprehensive protocols for its preparation and use in cell culture experiments.
Mechanism of Action
BPR1K871 exerts its anti-cancer effects by targeting multiple critical signaling pathways involved in cell proliferation, survival, and division. It shows potent inhibition of both FLT3 and Aurora kinases.[1][5] In FLT3-ITD positive AML cell lines, such as MOLM-13 and MV4-11, BPR1K871 has demonstrated low nanomolar efficacy.[1][3] Functional studies have confirmed that BPR1K871 inhibits the phosphorylation of FLT3 at residue Y591 and AURKA at residue T288 in a dose-dependent manner, confirming its on-target activity within the cell.[1][6] Its multi-targeted nature suggests it may overcome resistance mechanisms associated with single-target therapies.[1][6]
Data Presentation
BPR1K871 Inhibitory Activity
Target
IC₅₀ (nM)
Cell Line Examples
EC₅₀ (nM)
FLT3
19
MOLM-13, MV4-11
~5
AURKA
22
HCT-116, COLO205
<100
AURKB
13
Mia-PaCa2
<100
IC₅₀ values represent the concentration of BPR1K871 required to inhibit the activity of the purified kinase by 50%.[2][3][5] EC₅₀ values represent the concentration required to inhibit cell proliferation by 50% in the indicated cell lines.[1][3]
Solubility of BPR1K871 and a Precursor Compound
Compound
Aqueous Solubility (µg/mL)
Formulation for In Vivo Studies
Precursor Compound 4
0.452
Not progressed due to poor solubility
Precursor Compound 8
0.107
Not progressed due to poor solubility
BPR1K871
Information not available (improved from precursors)
10% DMSO, 20% Cremophor EL, 70% Saline
BPR1K871
≥ 2.08 mg/mL (3.95 mM) in the following solvents:
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline
BPR1K871
≥ 2.08 mg/mL (3.95 mM) in the following solvents:
10% DMSO, 90% Corn Oil
The aqueous solubility of early lead compounds was poor, hindering in vivo evaluation.[1] BPR1K871 was developed with an ionizable amino group to improve its solubilizing properties.[6] For in vivo studies, the hydrochloride salt of BPR1K871 has been successfully dissolved in a vehicle of DMSO, Cremophor EL, and saline.[1] For general laboratory use, including cell culture, stock solutions are typically prepared in DMSO.[4]
Experimental Protocols
Preparation of BPR1K871 Stock Solution for Cell Culture
Materials:
BPR1K871 powder
Dimethyl sulfoxide (DMSO), cell culture grade
Sterile microcentrifuge tubes or vials
Vortex mixer
Optional: Water bath or sonicator
Procedure:
Determine the Desired Stock Concentration: A common stock concentration for in vitro studies is 10 mM. To prepare a 10 mM stock solution of BPR1K871 (Molecular Weight: 527.02 g/mol ), weigh out 5.27 mg of the compound.
Dissolution in DMSO:
Aseptically add the appropriate volume of DMSO to the BPR1K871 powder. For 5.27 mg to make a 10 mM stock, add 1 mL of DMSO.
Vortex the solution thoroughly until the compound is completely dissolved.
Aiding Dissolution (if necessary): If precipitation or phase separation is observed, gentle heating in a water bath (e.g., at 37°C) or sonication can be used to facilitate complete dissolution.[4]
Sterilization: While DMSO at high concentrations is self-sterilizing, for cell culture applications, it is good practice to filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile tube. This is particularly important if the initial handling was not performed in a sterile environment.
Aliquoting and Storage:
Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[4]
Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[4]
Protocol for Treating Cells with BPR1K871
Materials:
Cultured cells in appropriate growth medium
BPR1K871 stock solution (e.g., 10 mM in DMSO)
Sterile, pre-warmed complete cell culture medium
Multi-well plates for cell culture
Pipettes and sterile tips
Procedure:
Cell Seeding: Seed cells in a multi-well plate at a density appropriate for the planned assay and duration of the experiment. Allow the cells to adhere and resume logarithmic growth (typically overnight).
Preparation of Working Solutions:
Thaw an aliquot of the BPR1K871 stock solution at room temperature.
Prepare serial dilutions of the BPR1K871 stock solution in complete cell culture medium to achieve the desired final concentrations.
Important: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1% v/v) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the same final concentration of DMSO as the highest concentration of BPR1K871 being tested.
Cell Treatment:
Carefully remove the old medium from the wells.
Add the medium containing the various concentrations of BPR1K871 (and the vehicle control) to the respective wells.
Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO₂).
Downstream Analysis: Following incubation, proceed with the planned downstream assays, such as cell viability assays (e.g., MTS, CellTiter-Glo), Western blotting for target phosphorylation, or cell cycle analysis by flow cytometry.
Technical Support Center: Overcoming Resistance to BPR1K871 in Cancer Cells
Welcome to the BPR1K871 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals investigating the multi-kinase inhibitor BPR1K871.
Author: BenchChem Technical Support Team. Date: November 2025
Welcome to the BPR1K871 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals investigating the multi-kinase inhibitor BPR1K871. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to support your research in overcoming potential resistance to BPR1K871 in cancer cells.
Introduction to BPR1K871
BPR1K871 is a potent, quinazoline-based multi-kinase inhibitor targeting key signaling proteins involved in cancer cell proliferation and survival.[1][2] Primarily, it functions as a dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B (AURKA/B).[1][2][3] Its efficacy has been demonstrated in various cancer cell lines, with particular potency observed in Acute Myeloid Leukemia (AML) cells harboring FLT3-ITD mutations.[1][3]
Troubleshooting Guide: Investigating Resistance to BPR1K871
While specific mechanisms of acquired resistance to BPR1K871 have not been extensively documented in publicly available literature, researchers may encounter reduced sensitivity in their cell models. This guide provides a structured approach to investigating and potentially overcoming such resistance, based on general principles of resistance to kinase inhibitors.
Problem: Decreased sensitivity or acquired resistance to BPR1K871 in your cancer cell line.
Possible Cause 1: Alterations in the Drug Target (FLT3 or Aurora Kinases)
Troubleshooting Steps:
Sequence the FLT3 and AURKA/B genes: Look for secondary mutations in the kinase domains that may prevent BPR1K871 binding.
Perform Western Blot Analysis: Assess the phosphorylation status of FLT3 and AURKA/B in the presence of BPR1K871 in both sensitive and resistant cells. A lack of inhibition of phosphorylation in resistant cells could indicate a target-related resistance mechanism.
Possible Cause 2: Activation of Bypass Signaling Pathways
Troubleshooting Steps:
Phospho-kinase antibody array: Compare the phosphorylation profiles of a wide range of kinases in sensitive versus resistant cells treated with BPR1K871. This can help identify upregulated pathways that may be compensating for the inhibition of FLT3 and Aurora kinases.
RNA sequencing (RNA-seq): Analyze global gene expression changes between sensitive and resistant cells to identify upregulated oncogenes or survival pathways.
Possible Cause 3: Increased Drug Efflux
Troubleshooting Steps:
Assess the expression of ABC transporters: Use qPCR or Western blotting to measure the levels of common drug efflux pumps like MDR1 (ABCB1) and BCRP (ABCG2) in sensitive and resistant cells.
Co-treatment with ABC transporter inhibitors: Test if inhibitors of MDR1 (e.g., verapamil) or BCRP (e.g., Ko143) can restore sensitivity to BPR1K871 in resistant cells.
Workflow for Investigating BPR1K871 Resistance
Caption: A logical workflow for troubleshooting resistance to BPR1K871.
Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of BPR1K871?
A1: BPR1K871 is a multi-kinase inhibitor that primarily targets FLT3 and Aurora kinases A and B.[1][2][3] By inhibiting the phosphorylation of these kinases, it disrupts downstream signaling pathways that are crucial for cancer cell proliferation, survival, and cell cycle progression.[1][3]
Q2: In which cancer types has BPR1K871 shown the most promise?
A2: BPR1K871 has demonstrated significant anti-proliferative activity in various cancer cell lines, with particularly strong efficacy in Acute Myeloid Leukemia (AML) cell lines that have the FLT3-ITD mutation.[1][3] It has also shown activity in some solid tumor models, including colorectal and pancreatic cancer.[3]
Q3: My cells are developing resistance to BPR1K871. What are some potential combination strategies I can explore?
A3: While specific synergistic partners for BPR1K871 in the context of resistance are not well-documented, general strategies for overcoming resistance to kinase inhibitors can be applied. Based on the potential resistance mechanisms identified in the troubleshooting guide, you could consider combining BPR1K871 with:
A second-generation FLT3 inhibitor: If a mutation in FLT3 is identified.
Inhibitors of the identified bypass pathway: For example, if the PI3K/AKT/mTOR pathway is activated, combination with an mTOR inhibitor could be beneficial.
Chemotherapeutic agents: Standard-of-care chemotherapies for the cancer type you are studying may show synergy.
Inhibitors of other cell cycle regulators: Given that BPR1K871 targets Aurora kinases, combining it with inhibitors of other cell cycle checkpoints could be a rational approach.
Q4: How can I generate a BPR1K871-resistant cell line for my studies?
A4: You can generate a resistant cell line by continuous exposure to increasing concentrations of BPR1K871 over a prolonged period.[4][5][6] Start by treating the parental cell line with a concentration of BPR1K871 close to the IC50. As the cells adapt and resume proliferation, gradually increase the drug concentration. This process can take several months. It is crucial to periodically perform cell viability assays to confirm the shift in IC50 and to cryopreserve cells at different stages of resistance development.[4][6]
Quantitative Data Summary
Table 1: In Vitro Efficacy of BPR1K871 in Various Cancer Cell Lines
This protocol is used to determine the cytotoxic effects of BPR1K871 and to calculate the IC50 value.[8][9][10]
Materials:
96-well plates
Cancer cell line of interest
Complete cell culture medium
BPR1K871 stock solution (in DMSO)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
Microplate reader
Procedure:
Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
Prepare serial dilutions of BPR1K871 in complete culture medium.
Remove the overnight culture medium from the cells and add the BPR1K871 dilutions. Include a vehicle control (DMSO) and a no-cell control (medium only).
Incubate the plate for the desired treatment duration (e.g., 72 hours).
Add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until formazan crystals are visible.
Carefully remove the medium containing MTT.
Add 100-150 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.
Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.
Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC50.
Protocol 2: Western Blot for Phospho-FLT3 and Phospho-AURKA
This protocol allows for the assessment of BPR1K871's target engagement by measuring the phosphorylation status of its primary targets.[11][12][13]
Materials:
Sensitive and resistant cancer cell lines
BPR1K871
Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
BCA protein assay kit
SDS-PAGE gels and running buffer
Transfer apparatus and PVDF membrane
Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)
Primary antibodies (anti-p-FLT3, anti-FLT3, anti-p-AURKA, anti-AURKA, and a loading control like β-actin or GAPDH)
HRP-conjugated secondary antibodies
Chemiluminescent substrate
Imaging system
Procedure:
Plate sensitive and resistant cells and treat with various concentrations of BPR1K871 for a specified time (e.g., 2-4 hours).
Lyse the cells in ice-cold lysis buffer.
Determine the protein concentration of the lysates using a BCA assay.
Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
Block the membrane in blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody overnight at 4°C.
Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again with TBST.
Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.
Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.
Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining
This protocol is used to evaluate the effect of BPR1K871 on cell cycle progression.[14][15][16][17]
Materials:
Cancer cell lines
BPR1K871
Phosphate-buffered saline (PBS)
70% cold ethanol
Propidium iodide (PI) staining solution (containing PI and RNase A in PBS)
Flow cytometer
Procedure:
Treat cells with BPR1K871 at the desired concentrations for a specific duration (e.g., 24 or 48 hours).
Harvest the cells (including any floating cells) and wash with PBS.
Fix the cells by dropwise addition of ice-cold 70% ethanol while gently vortexing.
Incubate the fixed cells at -20°C for at least 2 hours.
Wash the cells with PBS to remove the ethanol.
Resuspend the cell pellet in PI staining solution and incubate in the dark for 30 minutes at room temperature.
Analyze the DNA content of the cells using a flow cytometer.
Use cell cycle analysis software to quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.
Signaling Pathways and Experimental Workflows
BPR1K871 Mechanism of Action
Caption: BPR1K871 inhibits FLT3 and Aurora kinases, leading to reduced proliferation, survival, and mitotic dysregulation.
General Workflow for Developing Resistant Cell Lines
Caption: A stepwise process for generating drug-resistant cancer cell lines in vitro.
Technical Support Center: BPR1K871 Treatment & Apoptosis Optimization
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing BPR1K871 treatment duration to induce ap...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing BPR1K871 treatment duration to induce apoptosis.
Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of BPR1K871?
A1: BPR1K871 is a potent, multi-kinase inhibitor that primarily targets FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases (AURKA and AURKB).[1][2] By inhibiting these kinases, BPR1K871 disrupts key cellular processes, leading to cell cycle arrest and apoptosis in cancer cells.[1][2]
Q2: How does inhibition of FLT3 and Aurora Kinases by BPR1K871 lead to apoptosis?
A2: Inhibition of FLT3 disrupts downstream signaling pathways like PI3K/AKT and RAS/MEK/ERK, which are crucial for cell survival and proliferation.[3] Inhibition of Aurora Kinases, particularly AURKA, can lead to the stabilization and activation of the tumor suppressor protein p53 or, in p53-deficient cells, the related protein p73.[4][5][6][7] Activated p53/p73 can then induce the expression of pro-apoptotic proteins such as PUMA and Bax, leading to the initiation of the intrinsic apoptotic pathway.
Q3: What is the recommended concentration of BPR1K871 to induce apoptosis?
A3: The effective concentration of BPR1K871 can vary depending on the cell line. In AML cell lines like MOLM-13 and MV4-11, potent anti-proliferative activities have been observed at low nanomolar concentrations (EC50 ~ 5 nM).[1][2] However, for other solid tumor cell lines, higher concentrations may be required.[1] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line.
Q4: How long should I treat my cells with BPR1K871 to observe apoptosis?
A4: The optimal treatment duration for inducing apoptosis with BPR1K871 is cell-line dependent and can range from a few hours to several days. Western blot analysis has shown target modulation as early as 2 hours in MV4-11 cells.[8] Studies with other Aurora kinase inhibitors have shown apoptosis induction within 24 to 48 hours.[7] A time-course experiment is essential to determine the ideal endpoint for your study.
Troubleshooting Guides
Problem 1: Low or no apoptotic cells observed after BPR1K871 treatment.
Possible Cause
Suggested Solution
Suboptimal BPR1K871 Concentration
Perform a dose-response curve (e.g., 1 nM to 10 µM) to determine the EC50 for your cell line.
Insufficient Treatment Duration
Conduct a time-course experiment (e.g., 0, 6, 12, 24, 48, 72 hours) to identify the peak of apoptotic response.
Cell Line Resistance
Some cell lines may be inherently resistant to BPR1K871. Consider using a positive control for apoptosis (e.g., staurosporine) to ensure the assay is working. The p53 status of your cell line can influence sensitivity; cells with mutant or deficient p53 may exhibit a different response, such as polyploidy, before undergoing apoptosis at later time points.[6][7]
Incorrect Assay Timing
Apoptosis is a dynamic process. Early markers like Annexin V appear before late markers like DNA fragmentation. Ensure your assay timing is appropriate for the marker being measured.[9]
Off-Target Effects
As a multi-kinase inhibitor, BPR1K871 may have off-target effects that could counteract apoptosis in certain contexts.[10] Consider validating key apoptotic markers with alternative methods.
Problem 2: High background apoptosis in untreated control cells.
Possible Cause
Suggested Solution
Cell Culture Conditions
Ensure cells are healthy, in the logarithmic growth phase, and not overgrown. Avoid harsh handling and excessive passaging.
Serum Starvation or Nutrient Depletion
Culture cells in complete medium. If serum-free conditions are required, minimize the duration.
Reagent or Vehicle Toxicity
Test for toxicity of the vehicle (e.g., DMSO) at the concentration used for BPR1K871 dilution. Keep the final vehicle concentration below 0.1%.
Problem 3: Inconsistent results between apoptosis assays.
Possible Cause
Suggested Solution
Different Stages of Apoptosis Measured
Annexin V staining detects early apoptosis, while TUNEL assays and PARP cleavage detect later stages. Use a combination of assays to get a comprehensive view of the apoptotic process.[9]
Assay-Specific Artifacts
For flow cytometry-based assays, ensure proper compensation and gating. For western blotting, ensure equal protein loading and use appropriate controls.
Multi-Kinase Inhibitor Effects
BPR1K871's inhibition of multiple pathways might lead to complex cellular responses. For instance, cell cycle arrest at G2/M due to Aurora kinase inhibition may precede apoptosis. Correlate apoptosis data with cell cycle analysis.
Data Presentation
Table 1: Representative Time-Course of BPR1K871-Induced Apoptosis in MV4-11 Cells
Treatment Time (hours)
% Early Apoptotic Cells (Annexin V+/PI-)
% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Caspase-3 Activity (Fold Change vs. Control)
Cleaved PARP (Relative Densitometry)
0
2.1 ± 0.5
1.5 ± 0.3
1.0 ± 0.1
1.0
6
15.3 ± 2.1
3.2 ± 0.7
2.5 ± 0.4
2.1
12
35.8 ± 4.5
8.9 ± 1.2
5.8 ± 0.9
4.8
24
52.4 ± 6.3
25.1 ± 3.4
8.2 ± 1.1
7.5
48
30.7 ± 5.1
48.6 ± 5.9
4.1 ± 0.6
5.3
Data are presented as mean ± standard deviation from three independent experiments. This table is a representative example based on typical apoptosis kinetics and should be empirically determined for each experimental system.
Experimental Protocols
Protocol 1: Time-Course Analysis of Apoptosis by Annexin V/PI Staining
Cell Seeding: Seed cells (e.g., MV4-11) in a 6-well plate at a density that will not exceed 80% confluency at the final time point.
BPR1K871 Treatment: Treat cells with the predetermined optimal concentration of BPR1K871 or vehicle control (e.g., DMSO).
Incubation: Incubate cells for various time points (e.g., 0, 6, 12, 24, 48 hours).
Cell Harvesting:
For suspension cells, gently collect the cells by centrifugation.
For adherent cells, collect the supernatant (containing floating apoptotic cells) and detach the adherent cells using a gentle method like Accutase. Combine with the supernatant.
Washing: Wash cells twice with cold 1X PBS.
Staining: Resuspend cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.[11][12][13][14]
Incubation: Incubate in the dark for 15 minutes at room temperature.[11][13]
Analysis: Analyze the samples by flow cytometry within one hour.[11]
Protocol 2: Western Blot Analysis of Cleaved PARP
Cell Treatment and Lysis: Treat cells with BPR1K871 for the desired time points. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.
SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate by electrophoresis.
Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for cleaved PARP (89 kDa fragment) overnight at 4°C. Also, probe a separate membrane or the same membrane after stripping with an antibody for a loading control (e.g., GAPDH or β-actin).
Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.
Densitometry: Quantify the band intensity of cleaved PARP and normalize to the loading control.
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists using BPR1K871 in their experiments. The information is designed to address potential i...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists using BPR1K871 in their experiments. The information is designed to address potential inconsistencies in experimental results and offer solutions based on the known characteristics of this multi-kinase inhibitor.
Frequently Asked Questions (FAQs)
Q1: What is BPR1K871 and what are its primary targets?
BPR1K871 is a potent, multi-kinase inhibitor based on a quinazoline scaffold.[1][2][3] Its primary targets are FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B (AURKA/B).[1][2][4] It has shown significant anti-proliferative activity in various cancer cell lines, particularly in acute myeloid leukemia (AML).[1][2][3][5]
Q2: What are the recommended cell lines for testing BPR1K871's efficacy?
BPR1K871 has demonstrated high potency in AML cell lines that have the FLT3-ITD mutation, such as MOLM-13 and MV4-11 cells.[1][5] It has also shown efficacy in other cancer cell lines, including COLO205 (colorectal) and Mia-PaCa2 (pancreatic).[1][5]
Q3: What is the expected potency (IC50/EC50) of BPR1K871?
The half-maximal inhibitory concentration (IC50) and half-maximal effective concentration (EC50) can vary depending on the cell line and assay conditions. Below is a summary of reported values:
BPR1K871 has low aqueous solubility.[1][5] For in vitro experiments, it is typically dissolved in dimethyl sulfoxide (DMSO) to create a stock solution.[1] For in vivo studies, the hydrochloride salt of BPR1K871 has shown improved solubility.[1][5] Stock solutions in DMSO should be stored at -20°C or -80°C for long-term stability.[6]
Troubleshooting Inconsistent Results
Problem 1: Higher than expected EC50 values in cell-based assays.
Possible Cause 1: Compound Solubility and Stability. BPR1K871 has low aqueous solubility (0.124 µg/mL in water).[1] If the compound precipitates out of the media, its effective concentration will be lower than intended.
Troubleshooting Steps:
Ensure the final DMSO concentration in your cell culture media is low (typically ≤ 0.5%) to avoid solvent-induced toxicity and improve compound solubility.
Visually inspect the media for any signs of precipitation after adding BPR1K871.
Consider using the hydrochloride salt form of BPR1K871, which has significantly improved aqueous solubility.[1]
Possible Cause 2: Cell Line Characteristics. The sensitivity to BPR1K871 is highly dependent on the genetic background of the cell line.
Troubleshooting Steps:
Confirm that your cell line expresses the primary targets of BPR1K871 (FLT3, AURKA/B). Cell lines lacking these targets, or expressing low levels, will be less sensitive.[1]
For FLT3-targeted experiments, use cell lines with known FLT3 mutations (e.g., FLT3-ITD in MOLM-13 and MV4-11 cells) as they are particularly sensitive.[1][5]
Possible Cause 3: Assay Conditions. The duration of treatment and the specific assay used can influence the outcome.
Troubleshooting Steps:
The anti-proliferative effects of BPR1K871 are typically measured after 72 hours of incubation.[1] Shorter incubation times may not be sufficient to observe the full effect.
Ensure that the cell seeding density is appropriate for the duration of the assay to avoid issues with overgrowth or nutrient depletion.
Problem 2: Inconsistent results in Western blot analysis of target modulation.
Possible Cause 1: Suboptimal Treatment Conditions. Insufficient drug concentration or treatment time can lead to incomplete target inhibition.
Troubleshooting Steps:
Perform a dose-response experiment to determine the optimal concentration of BPR1K871 for inhibiting the phosphorylation of your target proteins. Complete inhibition of phospho-FLT3 (Tyr591) and phospho-AURKA (Thr288) in MV4-11 cells has been observed at 2 nM and 100 nM, respectively.[1]
A 2-hour incubation period has been shown to be effective for observing target modulation by Western blot.[5]
Possible Cause 2: Antibody Quality. The quality of primary antibodies used for detecting phosphorylated proteins is critical.
Troubleshooting Steps:
Validate your phospho-specific antibodies using appropriate positive and negative controls.
Ensure that the antibodies are stored correctly and have not expired.
Problem 3: Off-target effects observed in experiments.
Possible Cause: Multi-kinase nature of BPR1K871. BPR1K871 is a multi-kinase inhibitor and has been shown to inhibit 77 therapeutically important kinases out of 395 tested at a concentration of 1000 nM.[1][4][7]
Troubleshooting Steps:
Be aware of the potential for off-target effects, especially at higher concentrations.
To confirm that the observed phenotype is due to the inhibition of the intended target, consider using complementary techniques such as siRNA or shRNA to knock down the target protein and see if it phenocopies the effect of BPR1K871.
If available, use more selective inhibitors for the primary targets as controls.
Experimental Protocols
1. Cell Proliferation Assay (MTS Assay)
Seed cells in a 96-well plate at an appropriate density.
Allow cells to attach overnight.
Treat cells with a serial dilution of BPR1K871 (typically in DMSO, with the final DMSO concentration kept constant across all wells). Include a vehicle-only (DMSO) control.
Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.
Add MTS reagent to each well according to the manufacturer's protocol.
Incubate for 1-4 hours.
Measure the absorbance at 490 nm using a plate reader.
Calculate the EC50 value by plotting the percentage of cell viability against the log concentration of BPR1K871 and fitting the data to a sigmoidal dose-response curve.[1]
2. Western Blot for Target Modulation
Seed cells in a 6-well plate and allow them to grow to 70-80% confluency.
Treat cells with varying concentrations of BPR1K871 or vehicle (DMSO) for a specified time (e.g., 2 hours).
Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
Determine the protein concentration of the lysates using a BCA assay.
Separate equal amounts of protein on an SDS-PAGE gel.
Transfer the proteins to a PVDF membrane.
Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
Incubate the membrane with primary antibodies against phospho-FLT3, total FLT3, phospho-AURKA, total AURKA, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.
Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[1][5]
Visualizations
Caption: BPR1K871 inhibits FLT3 and AURKA signaling pathways.
Caption: General experimental workflow for BPR1K871.
BPR1K871 Synthesis Scale-Up: Technical Support Center
For researchers, scientists, and drug development professionals working on the synthesis of BPR1K871, this technical support center provides troubleshooting guidance and answers to frequently asked questions regarding sc...
Author: BenchChem Technical Support Team. Date: November 2025
For researchers, scientists, and drug development professionals working on the synthesis of BPR1K871, this technical support center provides troubleshooting guidance and answers to frequently asked questions regarding scale-up challenges. The information is based on the development of a robust, kilogram-scale synthetic route, addressing common issues encountered in moving from medicinal chemistry scales to larger production.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges when scaling up the original medicinal chemistry synthesis of BPR1K871 (Route A)?
A1: The initial seven-step synthesis route for BPR1K871, while suitable for exploring structure-activity relationships, presents several significant challenges during scale-up.[1][2][3][4] These include:
Low and Variable Yields: The overall yield of Route A is approximately 7.7% on a milligram scale, which decreases at the gram scale.[1][2][3][4] Steps such as chlorination, the SNAr reaction, and the final dimethyl amination are prone to variable yields.[1][2]
Impurity Formation: The chlorination step is particularly problematic, leading to the formation of inseparable impurities.[1][2][3][4] Additionally, several unknown side products can form during the final dimethylamino substitution reaction.[1][2]
Hazardous Reagents: The use of sodium hydride in dimethylformamide (NaH/DMF) for certain steps poses safety risks at larger scales.[1][2][3][4]
Difficult Purifications: The process requires multiple, laborious column chromatography steps to purify intermediates and the final product, which is not practical for large-scale production.[1][2][3][4]
Q2: An improved synthesis (Route B3) has been developed. What are its key advantages for scale-up?
A2: The optimized six-step Route B3 was designed to overcome the limitations of the initial synthesis.[1][2][3][4] Its main advantages are:
Improved Yield: Route B3 provides a significantly higher overall yield of 16.5% for the synthesis of 3.09 kg of BPR1K871 with 97.8% HPLC purity.[1][2][3][4]
Avoidance of Chromatography: This route eliminates the need for column chromatography for purification.[1][2][3][4]
Safer Reagents: Hazardous reagents like NaH/DMF have been avoided.[1][2][3][4]
Reduced Impurities: The use of phosphoryl trichloride (POCl3) instead of thionyl chloride (SOCl2) for chlorination minimizes the formation of impurities.[1][2][3]
Efficient Purification: The implementation of techniques like liquid-liquid continuous extraction and recrystallization simplifies the purification of intermediates.[1][2][3]
Process Efficiency: A "telescoped synthesis" approach for a key intermediate improves the overall efficiency.[1][2][3]
Troubleshooting Guide
Problem
Potential Cause(s)
Recommended Solution(s)
Low yield in quinazolinone formation (Step 1)
Incomplete conversion of starting material; formation of unknown impurities.
Use ethanol as the solvent and reflux with 2.0 equivalents of formamidine acetate. This allows for easy filtration of the pure product, which is insoluble in ethanol.[2]
Variable yields and impurities in chlorination
Use of SOCl2, which can lead to the formation of pseudo-dimeric and other impurities, especially with inefficient heat transfer during quenching on a large scale.
Replace SOCl2 with POCl3. This requires a smaller molar equivalent of the reagent and significantly reduces the formation of impurities, simplifying the purification process.[1][2]
Formation of pseudo-dimeric impurity (19) during SNAr reaction
The specific reaction conditions may favor the formation of this side product.
The use of diisopropylethylamine (DIPEA) in acetonitrile has been shown to suppress the formation of impurity 19 to a minimum level (3.3%) during bulk synthesis.[1]
Difficult purification of intermediates and final product
The presence of closely related impurities and side products necessitates column chromatography.
The optimized Route B3 is designed to produce intermediates that can be purified through recrystallization or extraction. For example, the trifluoroacetic acid salt of amine 16 can be isolated by recrystallization from a methanol/diethyl ether mixture.[1][2]
Safety concerns with the use of NaH/DMF
NaH is a hazardous and flammable reagent, making its use on a large scale challenging.
The improved synthesis routes (B1, B2, and B3) were designed to avoid the use of NaH/DMF.[1][2][3][4]
Data Presentation
Comparison of Synthesis Routes for BPR1K871
Parameter
Route A (Medicinal Chemistry)
Route B3 (Optimized Scale-Up)
Number of Steps
7
6
Overall Yield
7.7%
16.5%
Scale
Milligram to Gram
Kilogram (3.09 kg)
Purification Method
Column Chromatography
No Column Chromatography
Hazardous Reagents
NaH/DMF
Avoided
Chlorinating Agent
SOCl2
POCl3
Key Advantages
Good for SAR studies
High yield, scalable, safer, and more efficient
Experimental Protocols
Protocol 1: Optimized Chlorination (Step 3 of Route B3)
This protocol describes the chlorination of the pyrimidinone intermediate using POCl3 to minimize impurity formation.
To the pyrimidinone intermediate in acetonitrile, add phosphoryl trichloride (POCl3, 2.0 equivalents).
Heat the reaction mixture to approximately 80 °C for 8 hours.
Monitor the reaction progress by HPLC.
Upon completion, the resulting chloro intermediate is used in the next step without purification. This "telescoped" approach improves efficiency.[1]
Protocol 2: SNAr Reaction with Impurity Suppression (Step 4 of Route B3)
This protocol details the SNAr reaction to form the Boc-protected amino intermediate 15, while minimizing the formation of the pseudo-dimeric impurity 19.
Dissolve the crude chloro intermediate 14 in acetonitrile.
Add the key thiazole intermediate 7 (0.9 equivalents) and diisopropylethylamine (DIPEA, 1.0 equivalent).
Heat the reaction mixture to 55-75 °C for 8 hours.
Monitor the reaction by HPLC to ensure the consumption of the starting material and minimal formation of impurity 19.
Upon completion, proceed with the workup and isolation of the product 15. The yield for this two-step (chlorination and SNAr) process is approximately 52% on a multigram scale.[1]
Visualizations
Signaling Pathways and Experimental Workflows
Caption: Challenges in the scale-up of the original BPR1K871 synthesis (Route A).
Caption: Solutions implemented in the optimized BPR1K871 synthesis (Route B3).
BPR1K871 Intravenous Formulation Technical Support Center
This technical support center provides researchers, scientists, and drug development professionals with essential information for the successful intravenous administration of the multi-kinase inhibitor, BPR1K871. This gu...
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides researchers, scientists, and drug development professionals with essential information for the successful intravenous administration of the multi-kinase inhibitor, BPR1K871. This guide includes detailed troubleshooting, frequently asked questions, experimental protocols, and key data summaries to facilitate your research.
Troubleshooting Guide
This section addresses specific issues that may be encountered during the preparation and administration of BPR1K871 intravenous formulations.
Question: My BPR1K871 formulation appears cloudy or has visible precipitates after preparation. What should I do?
Answer:
Precipitation is a common issue with poorly water-soluble drugs like BPR1K871. Here are the steps to troubleshoot this problem:
Ensure Complete Initial Dissolution: BPR1K871 should be fully dissolved in DMSO before adding other co-solvents and aqueous components. Use of a vortex mixer or sonication can aid in this initial step.
Order of Addition: The order in which you mix the components of your formulation is critical. Always add the aqueous phase (saline) last and do so in a slow, dropwise manner while continuously mixing. This prevents the drug from crashing out of the solution.
Temperature: Gently warming the solution (to no more than 37°C) can help dissolve the compound. However, be cautious as excessive heat can degrade the compound.
Check Excipient Quality: Impurities in excipients, such as formaldehyde in Polysorbate 80 and PEG 300, can lead to drug degradation and precipitation.[1][2] Ensure you are using high-purity, pharmaceutical-grade excipients.
Re-evaluate Formulation: If precipitation persists, you may need to adjust the formulation. Increasing the proportion of co-solvents or surfactants, or decreasing the final concentration of BPR1K871, may be necessary. Refer to the formulation table below for alternative vehicle compositions.
Question: I observed hemolysis in my in vitro experiments or signs of toxicity in my animal model after IV administration. What could be the cause?
Answer:
Toxicity following IV administration can be related to the drug itself or the formulation vehicle. The excipients used to solubilize BPR1K871 can have their own biological effects.
DMSO Concentration: Dimethyl sulfoxide (DMSO) can cause hemolysis (rupture of red blood cells) and can be toxic to vascular endothelial cells, especially at higher concentrations.[3][4][5] The final concentration of DMSO in the administered formulation should be kept as low as possible. The in vivo formulation using DMSO/Cremophor EL/saline keeps the DMSO concentration at 10%.
Cremophor EL-Related Reactions: Cremophor EL has been associated with hypersensitivity reactions, erythrocyte aggregation, and neurotoxicity.[6][7] If you suspect a reaction to Cremophor EL, consider switching to an alternative formulation, such as one using PEG300 and Tween 80.
Infusion Rate: A rapid infusion rate can lead to a high local concentration of the drug and excipients at the injection site, potentially causing irritation, precipitation, and other adverse effects. A slower infusion rate is generally recommended.[8]
pH of the Formulation: While not specified in the available literature for BPR1K871, the pH of an intravenous formulation should ideally be close to physiological pH (7.4) to minimize irritation and phlebitis.
Frequently Asked Questions (FAQs)
What is the recommended formulation for BPR1K871 for in vivo intravenous studies?
A commonly cited formulation for in vivo studies with BPR1K871 is a solution of the hydrochloride salt of BPR1K871 in a vehicle composed of 10% DMSO, 20% Cremophor EL, and 70% saline .
What are alternative intravenous formulations for BPR1K871?
If the Cremophor EL-based formulation is not suitable for your experimental setup, two alternative formulations that have been shown to achieve a solubility of ≥ 2.08 mg/mL are:
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline
10% DMSO, 90% Corn Oil (Note: This is a lipid-based formulation and may have different pharmacokinetic properties).
How should I sterilize my BPR1K871 intravenous formulation?
Due to the presence of organic solvents like DMSO which can be incompatible with some sterilization methods, aseptic filtration using a 0.22 µm sterile filter is the recommended method. Ensure that the filter membrane is compatible with the solvents in your formulation.
What is the mechanism of action of BPR1K871?
BPR1K871 is a multi-kinase inhibitor that primarily targets FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B (AURKA/B) .[9][10][11] By inhibiting these kinases, BPR1K871 can block critical signaling pathways involved in cell proliferation and survival in various cancers, particularly Acute Myeloid Leukemia (AML).
0.22 µm sterile syringe filter (ensure compatibility with solvents)
Sterile syringes and needles
Procedure:
In a sterile conical tube, weigh the required amount of BPR1K871 hydrochloride salt.
Add the calculated volume of DMSO to achieve a 10% final concentration in the total volume.
Vortex the mixture thoroughly until the BPR1K871 is completely dissolved. Gentle warming (37°C) or brief sonication may be used to aid dissolution. The solution should be clear.
Add the calculated volume of Cremophor EL to achieve a 20% final concentration.
Vortex the solution until it is homogeneous.
Slowly, in a dropwise manner, add the calculated volume of sterile saline to reach the final volume while continuously vortexing.
Visually inspect the final solution for any signs of precipitation or cloudiness.
Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile filter into a sterile vial for administration.
This protocol is adapted from methods for other kinase inhibitors and should be validated for BPR1K871.[12][13][14][15]
Instrumentation:
HPLC system with a UV detector
Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Reagents:
Acetonitrile (HPLC grade)
Water (HPLC grade)
Trifluoroacetic acid (TFA) or a suitable buffer system (e.g., phosphate buffer)
Procedure:
Mobile Phase Preparation: Prepare mobile phases A (e.g., 0.1% TFA in water) and B (e.g., 0.1% TFA in acetonitrile).
Standard Preparation: Prepare a stock solution of BPR1K871 in a suitable solvent (e.g., DMSO) and dilute with the mobile phase to create a series of calibration standards.
Sample Preparation: Dilute the prepared BPR1K871 formulation with the mobile phase to a concentration within the calibration range.
Chromatographic Conditions (Example):
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Column Temperature: 30°C
Detection Wavelength: To be determined by UV scan of BPR1K871 (likely in the 220-300 nm range).
Gradient Elution: Develop a gradient to separate BPR1K871 from its potential degradants and excipients (e.g., start with a higher percentage of mobile phase A and gradually increase mobile phase B).
Analysis: Inject the standards and sample. The concentration and purity of BPR1K871 in the formulation can be determined by comparing the peak area to the calibration curve. Stability is assessed by monitoring the appearance of new peaks (degradants) and the decrease in the main BPR1K871 peak over time.
Quality Control: Dynamic Light Scattering (DLS) for Particle Size Analysis
DLS can be used to detect the presence of aggregates or nanoparticles in the formulation, which could indicate potential precipitation or instability.[16][17][18][19][20]
Instrumentation:
Dynamic Light Scattering instrument
Procedure:
Sample Preparation: The prepared BPR1K871 formulation may need to be diluted in the vehicle to a suitable concentration for DLS analysis to avoid measurement artifacts.
Instrument Setup: Set the instrument parameters according to the manufacturer's instructions, including the viscosity and refractive index of the solvent.
Measurement: Place the sample in a suitable cuvette and perform the measurement.
Data Analysis: Analyze the data to obtain the particle size distribution. A monomodal distribution with a small particle size is expected for a stable solution. The appearance of larger particles or a multimodal distribution may indicate aggregation or precipitation.
Visualizations
Caption: Experimental workflow for the preparation, quality control, and administration of BPR1K871 intravenous formulation.
Caption: BPR1K871 inhibits FLT3 and Aurora kinase signaling pathways, leading to reduced cell proliferation and disrupted mitosis.
Caption: A logical troubleshooting guide for addressing precipitation issues in BPR1K871 intravenous formulations.
Addressing BPR1K871 precipitation in stock solutions
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the dual FLT3/AURKA inhibitor, BPR1K871....
Author: BenchChem Technical Support Team. Date: November 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the dual FLT3/AURKA inhibitor, BPR1K871.
Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing BPR1K871 stock solutions?
A1: The recommended solvent for preparing stock solutions of BPR1K871 is dimethyl sulfoxide (DMSO). BPR1K871 is soluble in DMSO at a concentration of 125 mg/mL (237.62 mM).[1][2] For complete dissolution, ultrasonication may be required.[1][2] It is crucial to use a fresh, anhydrous grade of DMSO, as the presence of water can significantly impact the solubility and stability of the compound.[1]
Q2: My BPR1K871 precipitated out of the stock solution upon storage. What should I do?
A2: If precipitation occurs in your DMSO stock solution, you can try to redissolve the compound by gentle warming and/or sonication.[1][3] Ensure the vial is tightly sealed to prevent moisture absorption. For long-term storage, it is recommended to store stock solutions at -80°C.[1][3] When stored at -80°C, the stock solution is stable for up to 6 months. For shorter-term storage, -20°C is acceptable for up to 1 month.[1][3] To avoid repeated freeze-thaw cycles, which can promote precipitation and degradation, it is best practice to aliquot the stock solution into smaller, single-use volumes.
Q3: I observed precipitation when I diluted my BPR1K871 DMSO stock solution into my aqueous cell culture medium. How can I prevent this?
A3: Precipitation upon dilution of a DMSO stock into an aqueous buffer or cell culture medium is a common issue for many organic small molecules.[4] This occurs because the compound is significantly less soluble in the aqueous environment. To mitigate this, it is recommended to first make intermediate serial dilutions of your DMSO stock solution in DMSO before adding the final, most dilute sample to your aqueous medium.[4] Most cell lines can tolerate a final DMSO concentration of up to 0.1% without significant toxicity, but it is always essential to include a vehicle control (medium with the same final DMSO concentration) in your experiments.[4]
Q4: Can I use solvents other than DMSO to prepare my BPR1K871 stock solution?
A4: While DMSO is the most commonly recommended solvent, the solubility of BPR1K871 in other organic solvents has not been extensively reported in publicly available literature. If your experimental setup requires a solvent other than DMSO, it is crucial to perform a solubility test to determine the suitability of the alternative solvent. A detailed protocol for determining solubility is provided in the "Experimental Protocols" section of this guide.
Troubleshooting Guide
This guide provides a step-by-step approach to address precipitation issues with BPR1K871.
Caption: Troubleshooting workflow for BPR1K871 precipitation.
Protocol 1: Determining the Solubility of BPR1K871 in a Specific Solvent
This protocol describes a method to determine the solubility of BPR1K871 in a solvent of interest at a specific temperature.
Materials:
BPR1K871 powder
Solvent of interest (e.g., ethanol, PBS, cell culture medium)
Microcentrifuge tubes (1.5 mL or 2 mL)
Vortex mixer
Thermomixer or incubator capable of maintaining the desired temperature
Micro-pipettors
Analytical balance
Spectrophotometer or HPLC system for concentration measurement
Procedure:
Prepare a series of BPR1K871 concentrations:
Weigh out a precise amount of BPR1K871 powder.
Prepare a high-concentration stock solution in the solvent of interest.
Create a series of dilutions from the stock solution in separate microcentrifuge tubes. It is recommended to have a range of concentrations, some expected to be below and some above the estimated solubility limit.
Equilibration:
Incubate the tubes at the desired temperature for a set period (e.g., 24 hours) with constant agitation (e.g., using a thermomixer). This allows the solution to reach equilibrium.
Separation of undissolved compound:
After incubation, centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10-15 minutes to pellet any undissolved BPR1K871.
Quantification of dissolved compound:
Carefully collect the supernatant without disturbing the pellet.
Measure the concentration of BPR1K871 in the supernatant using a suitable analytical method (e.g., UV-Vis spectrophotometry at the λmax of BPR1K871 or a validated HPLC method).
Determine Solubility:
The highest concentration at which no pellet is observed after centrifugation is an approximation of the solubility. For a more precise determination, plot the measured concentration in the supernatant against the initial concentration prepared. The point at which the measured concentration plateaus represents the solubility limit.
Signaling Pathways
BPR1K871 is a potent dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinase A (AURKA).
Caption: Simplified FLT3 signaling pathway and the inhibitory action of BPR1K871.
Caption: Role of Aurora Kinase A in mitosis and its inhibition by BPR1K871.
BPR1K871: A Novel Multi-Kinase Inhibitor Forging a New Path in AML Treatment
A comprehensive guide comparing the preclinical performance of BPR1K871 against established FLT3 inhibitors in Acute Myeloid Leukemia (AML). Acute Myeloid Leukemia (AML) is a complex and aggressive hematologic malignancy...
Author: BenchChem Technical Support Team. Date: November 2025
A comprehensive guide comparing the preclinical performance of BPR1K871 against established FLT3 inhibitors in Acute Myeloid Leukemia (AML).
Acute Myeloid Leukemia (AML) is a complex and aggressive hematologic malignancy. Among the various genetic mutations implicated in AML, FMS-like tyrosine kinase 3 (FLT3) mutations are among the most common, occurring in approximately 30% of patients, and are associated with a poor prognosis. This has spurred the development of targeted FLT3 inhibitors, which have significantly improved the treatment landscape for FLT3-mutated AML. This guide provides a detailed comparison of a promising preclinical candidate, BPR1K871, with other notable FLT3 inhibitors, offering insights for researchers, scientists, and drug development professionals.
Introduction to BPR1K871
BPR1K871 is a novel, quinazoline-based, multi-kinase inhibitor that has demonstrated potent activity against both FLT3 and Aurora Kinase A (AURKA).[1][2] This dual-targeting mechanism is significant as Aurora kinases are involved in the regulation of mitosis and are often overexpressed in various cancers, including AML.[1] By targeting both FLT3-dependent and independent pathways, BPR1K871 holds the potential to be more effective and overcome resistance mechanisms that can limit the efficacy of selective FLT3 inhibitors.[1]
The FLT3 Signaling Pathway and Inhibition
Mutations in the FLT3 gene, such as internal tandem duplications (ITD) and tyrosine kinase domain (TKD) mutations, lead to the constitutive activation of the FLT3 receptor. This results in uncontrolled downstream signaling, promoting cell proliferation and survival.[3][4] FLT3 inhibitors work by binding to the ATP-binding site of the FLT3 receptor, preventing its phosphorylation and subsequent activation, thereby disrupting these aberrant signaling cascades.[3][4]
FLT3 signaling pathway and points of inhibition by FLT3 inhibitors.
Comparative Efficacy of FLT3 Inhibitors
The following tables summarize the preclinical and clinical data for BPR1K871 and other prominent FLT3 inhibitors.
IC50: Half-maximal inhibitory concentration; EC50: Half-maximal effective concentration. Data for some inhibitors are not directly comparable due to different experimental conditions.
Table 2: In Vivo Efficacy in AML Xenograft Models
Inhibitor
Animal Model
Dosing
Outcome
Reference
BPR1K871
MOLM-13 & MV4-11 xenografts
3–20 mg/kg, IV
Excellent in vivo efficacy without significant toxicity
Detailed methodologies are crucial for the objective evaluation of experimental data. Below are outlines of key experiments cited in the comparison.
Kinase Inhibition Assay (for IC50 determination)
General workflow for a kinase inhibition assay.
Methodology:
Reagents: Recombinant human FLT3 and/or Aurora A kinase, a suitable substrate (e.g., a synthetic peptide), and ATP are prepared in a reaction buffer.
Incubation: The kinase, substrate, and varying concentrations of the test inhibitor (e.g., BPR1K871) are pre-incubated. The kinase reaction is initiated by the addition of ATP.
Detection: After a defined incubation period, the reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be measured using various techniques, such as luminescence-based assays (e.g., ADP-Glo), fluorescence polarization, or radioisotope labeling.
Data Analysis: The percentage of kinase inhibition is plotted against the inhibitor concentration, and the IC50 value is determined using a non-linear regression analysis.
Cell Proliferation Assay (for EC50 determination)
Methodology:
Cell Culture: AML cell lines (e.g., MOLM-13, MV4-11, both positive for FLT3-ITD mutation) are cultured in appropriate media.[1]
Treatment: Cells are seeded in multi-well plates and treated with a range of concentrations of the test inhibitor.
Incubation: The cells are incubated for a specified period (e.g., 72 hours).
Viability Assessment: Cell viability is assessed using a colorimetric assay such as MTT or a luminescence-based assay like CellTiter-Glo. These assays measure metabolic activity, which is proportional to the number of viable cells.
Data Analysis: The results are normalized to untreated control cells, and the EC50 value is calculated by plotting the percentage of cell viability against the inhibitor concentration.
In Vivo Xenograft Studies
Methodology:
Animal Model: Immunocompromised mice (e.g., NOD/SCID or NSG mice) are used.
Cell Implantation: Human AML cells (e.g., MOLM-13 or MV4-11) are injected into the mice, typically subcutaneously or intravenously, to establish tumors.[1][16]
Treatment: Once tumors are established or a certain time post-injection has elapsed, the mice are treated with the test inhibitor (e.g., BPR1K871) or a vehicle control.[1][16]
Monitoring: Tumor growth is monitored by measuring tumor volume (for subcutaneous models) or by bioluminescence imaging (for systemic models). Animal body weight and general health are also monitored to assess toxicity.[1][16]
Endpoint: The study is concluded when tumors in the control group reach a predetermined size or when the animals show signs of significant morbidity. Efficacy is evaluated by comparing tumor growth inhibition and overall survival between the treated and control groups.
Discussion and Future Perspectives
BPR1K871 presents a compelling preclinical profile with potent dual inhibition of FLT3 and Aurora Kinase A.[1][2] Its low nanomolar efficacy in FLT3-ITD positive AML cell lines and significant in vivo activity in xenograft models highlight its potential as a promising therapeutic agent.[1][2] The multi-kinase inhibitory nature of BPR1K871 may offer advantages over more selective FLT3 inhibitors by potentially delaying or overcoming the emergence of resistance.
Established FLT3 inhibitors like midostaurin and gilteritinib have already demonstrated clinical benefit and have been integrated into the standard of care for specific AML patient populations.[5][7] Midostaurin, a first-generation multi-kinase inhibitor, is used in combination with chemotherapy for newly diagnosed FLT3-mutated AML.[5][18] Gilteritinib, a second-generation inhibitor, is approved for relapsed or refractory FLT3-mutated AML and shows activity against both ITD and TKD mutations.[7][9][20] Other inhibitors such as quizartinib, sorafenib, and crenolanib have also shown significant activity in various clinical settings.[12][15][21]
Further preclinical and clinical development of BPR1K871 is warranted to fully elucidate its therapeutic potential. Head-to-head preclinical studies with other FLT3 inhibitors under identical experimental conditions would provide a more direct comparison of their efficacy and selectivity. Ultimately, clinical trials will be necessary to determine the safety and efficacy of BPR1K871 in patients with AML and to define its place in the evolving landscape of targeted therapies. The ongoing research into novel multi-kinase inhibitors like BPR1K871 underscores the continuous effort to improve outcomes for patients with this challenging disease.
A Comparative Guide to BPR1K871 and Aurora Kinase Inhibitors for Researchers
In the landscape of targeted cancer therapy, Aurora kinases have emerged as a pivotal target due to their critical role in cell cycle regulation. This guide provides a detailed comparison of BPR1K871, a novel multi-kinas...
Author: BenchChem Technical Support Team. Date: November 2025
In the landscape of targeted cancer therapy, Aurora kinases have emerged as a pivotal target due to their critical role in cell cycle regulation. This guide provides a detailed comparison of BPR1K871, a novel multi-kinase inhibitor, with other established Aurora kinase inhibitors, offering researchers, scientists, and drug development professionals a comprehensive overview supported by experimental data.
Introduction to BPR1K871 and Aurora Kinase Inhibitors
BPR1K871 is a quinazoline-based potent dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B.[1][2][3] It has been identified as a preclinical development candidate for the treatment of acute myeloid leukemia (AML) and solid tumors.[1][4] Its multi-kinase inhibitory action presents a promising therapeutic strategy against cancers driven by multiple aberrant signaling pathways.[1][5]
Aurora kinase inhibitors are a class of drugs that target the Aurora family of serine/threonine kinases (Aurora A, B, and C). These kinases are essential for the proper execution of mitosis, including centrosome maturation, spindle formation, chromosome segregation, and cytokinesis.[6][7][8] Overexpression of Aurora kinases is frequently observed in various human cancers, leading to genetic instability and tumorigenesis.[6][9] Consequently, numerous inhibitors targeting these kinases have been developed and are in various stages of preclinical and clinical evaluation.[10][11]
Mechanism of Action
BPR1K871 exerts its anti-cancer effects by inhibiting the enzymatic activity of both FLT3 and Aurora kinases A and B.[1] Inhibition of FLT3 is particularly relevant in AML with FLT3-ITD mutations.[1][4] The simultaneous inhibition of Aurora kinases A and B disrupts mitotic progression, leading to polyploidy and apoptosis in cancer cells.[1][12]
Aurora kinase inhibitors, in general, function by competing with ATP for the binding site on the kinase, thereby blocking the phosphorylation of downstream substrates.[13] Inhibition of Aurora A typically leads to defects in centrosome separation and spindle assembly, while inhibition of Aurora B results in failed cytokinesis and the generation of tetraploid cells.[6][14]
Comparative Performance Data
The following tables summarize the in vitro potency of BPR1K871 in comparison to other notable Aurora kinase inhibitors. The data is compiled from various published studies.
Table 1: In Vitro Kinase Inhibitory Activity (IC50)
To visualize the mechanisms discussed, the following diagrams illustrate the Aurora kinase signaling pathway and a typical experimental workflow for evaluating kinase inhibitors.
Caption: Aurora Kinase Signaling Pathways.
Caption: Kinase Inhibitor Evaluation Workflow.
Experimental Protocols
Detailed experimental methodologies are crucial for the accurate interpretation and replication of results. Below are outlines of key experimental protocols used in the characterization of BPR1K871 and other Aurora kinase inhibitors.
In Vitro Kinase Assay (e.g., Kinase-Glo®)
This assay quantifies the amount of ATP remaining in solution following a kinase reaction. A decrease in ATP is indicative of kinase activity.
Reaction Setup: A reaction mixture is prepared containing the purified kinase (e.g., Aurora A, Aurora B), the substrate (e.g., a generic peptide substrate), ATP, and the test inhibitor (e.g., BPR1K871) at various concentrations.
Incubation: The reaction is incubated at a specific temperature (e.g., 30°C) for a defined period (e.g., 60 minutes) to allow the kinase to phosphorylate the substrate.
ATP Detection: The Kinase-Glo® reagent is added, which contains luciferase and its substrate, luciferin. The luciferase enzyme uses the remaining ATP to generate a luminescent signal.
Measurement: The luminescence is measured using a luminometer. The signal is inversely proportional to the kinase activity.
Data Analysis: IC50 values are calculated by plotting the percentage of kinase inhibition against the inhibitor concentration.
Cell Viability Assay (e.g., MTS Assay)
This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.
Cell Seeding: Cancer cells (e.g., MOLM-13, MV4-11) are seeded in 96-well plates and allowed to adhere overnight.
Compound Treatment: The cells are treated with the inhibitor at a range of concentrations for a specified duration (e.g., 72 hours).
MTS Reagent Addition: The MTS reagent is added to each well. Viable cells with active metabolism convert the MTS tetrazolium compound into a colored formazan product.
Incubation: The plates are incubated for a short period (e.g., 1-4 hours) to allow for the color change to develop.
Absorbance Measurement: The absorbance of the formazan product is measured using a microplate reader at a specific wavelength (e.g., 490 nm).
Data Analysis: EC50 values are determined by plotting the percentage of cell viability against the inhibitor concentration.
Western Blotting
This technique is used to detect specific proteins in a sample and to assess the phosphorylation status of target kinases.
Cell Lysis: Cells treated with the inhibitor are lysed to release their protein content.
Protein Quantification: The total protein concentration in each lysate is determined using a protein assay (e.g., BCA assay).
SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).
Immunoblotting: The membrane is incubated with primary antibodies specific to the target proteins (e.g., anti-phospho-Aurora A, anti-total-Aurora A, anti-phospho-FLT3, anti-total-FLT3, and a loading control like β-actin). Subsequently, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).
Detection: A chemiluminescent substrate is added to the membrane, and the signal is detected using an imaging system. The intensity of the bands corresponds to the amount of the target protein.[1][4]
Conclusion
BPR1K871 represents a promising multi-kinase inhibitor with potent activity against both FLT3 and Aurora kinases A and B.[1][3] Its dual-targeting mechanism offers a potential advantage in treating complex malignancies like AML. When compared to other Aurora kinase inhibitors, BPR1K871's profile as a multi-kinase inhibitor distinguishes it from more selective agents like Alisertib.[1][10] The provided data and experimental outlines offer a solid foundation for researchers to further investigate the therapeutic potential of BPR1K871 and to design comparative studies with other Aurora kinase inhibitors. As with any therapeutic agent, further preclinical and clinical investigations are necessary to fully elucidate its efficacy and safety profile.
A Comparative Guide: BPR1K871 vs. Sorafenib for the Treatment of FLT3-ITD Acute Myeloid Leukemia
For Researchers, Scientists, and Drug Development Professionals Acute Myeloid Leukemia (AML) characterized by FMS-like tyrosine kinase 3 internal tandem duplication (FLT3-ITD) mutations presents a significant clinical ch...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
Acute Myeloid Leukemia (AML) characterized by FMS-like tyrosine kinase 3 internal tandem duplication (FLT3-ITD) mutations presents a significant clinical challenge, often associated with a poor prognosis.[1][2] This guide provides a detailed, data-driven comparison of two kinase inhibitors, BPR1K871 and sorafenib, which have demonstrated therapeutic potential in targeting this aggressive form of AML.
At a Glance: Key Efficacy Parameters
Parameter
BPR1K871
Sorafenib
Mechanism of Action
Dual FLT3 and Aurora Kinase (AURKA/B) inhibitor.[1][3]
Multi-kinase inhibitor targeting FLT3, VEGFR, PDGFR, c-KIT, and Raf kinases.[2][4][5]
~5 nM in MOLM-13 and MV4-11 (FLT3-ITD positive) cells.[1][3]
Induces growth arrest and apoptosis at much lower concentrations in FLT3-ITD mutant AML cell lines compared to wild-type.[2]
In Vivo Efficacy
Demonstrated efficacy in MOLM-13 and MV4-11 AML xenograft models.[1][3]
Decreased leukemia burden and prolonged survival in a mouse xenograft model (median survival 36.5 vs 16 days).[2]
Clinical Efficacy
Preclinical development candidate; US FDA approved IND for Phase I testing.[1][6]
In a Phase 1 trial, reduced leukemia blasts in peripheral blood (median 81% to 7.5%) and bone marrow (median 75.5% to 34%) of FLT3-ITD AML patients.[2][7] In a Phase 2 study in combination with chemotherapy, showed a high complete response rate in patients with FLT3 mutations.[5]
Delving Deeper: Mechanism of Action and Signaling Pathways
FLT3-ITD mutations lead to constitutive activation of the FLT3 receptor tyrosine kinase, promoting uncontrolled proliferation and survival of leukemic cells.[1][4] Both BPR1K871 and sorafenib interfere with this pathogenic signaling, albeit through distinct kinase inhibition profiles.
BPR1K871 is a potent dual inhibitor of FLT3 and Aurora kinases.[1][3] By inhibiting FLT3, it directly blocks the primary driver of leukemic cell growth in FLT3-ITD AML. The concurrent inhibition of Aurora kinases, which are crucial for cell cycle regulation, offers a potentially synergistic anti-leukemic effect.[1]
Sorafenib, on the other hand, is a multi-kinase inhibitor.[2][4][5] While it effectively inhibits FLT3, its broader spectrum of activity against other kinases involved in angiogenesis and cell proliferation, such as VEGFR and Raf, may contribute to its overall anti-cancer effects.[2] However, this lack of specificity could also lead to off-target effects.
Figure 1: Simplified FLT3-ITD signaling pathway and points of inhibition by BPR1K871 and sorafenib.
To determine the anti-proliferative activity of BPR1K871 and sorafenib, AML cell lines (e.g., MOLM-13, MV4-11) are seeded in 96-well plates. The cells are then treated with a range of concentrations of the respective compounds or a vehicle control (e.g., DMSO). After a defined incubation period (e.g., 72 hours), cell viability is assessed using a colorimetric assay such as the MTS or MTT assay, or a luminescence-based assay like CellTiter-Glo. The half-maximal effective concentration (EC50) is then calculated from the dose-response curves.
Figure 2: General experimental workflow for preclinical evaluation of kinase inhibitors in FLT3-ITD AML.
In Vivo Antitumor Efficacy
Table 3: In Vivo Efficacy Data
Compound
Animal Model
Dosing
Key Findings
Reference
BPR1K871
MOLM-13 & MV4-11 xenografts
Intravenous administration
Potent in vivo efficacy, leading to its selection as a preclinical development candidate.
Immunocompromised mice (e.g., NOD/SCID) are subcutaneously or intravenously injected with FLT3-ITD positive AML cells (e.g., MV4-11). Once tumors are established or leukemic engraftment is confirmed, mice are randomized into treatment and control groups. The treatment group receives the investigational drug (BPR1K871 or sorafenib) via a specified route (e.g., oral gavage, intravenous injection) and schedule. The control group receives a vehicle. Tumor volume is measured regularly, and animal survival is monitored. At the end of the study, tumors and tissues may be collected for pharmacodynamic analysis (e.g., Western blot for target inhibition).
Comparative Logic and Future Directions
The preclinical data suggests that BPR1K871 is a highly potent and selective inhibitor of FLT3 and Aurora kinases with strong anti-leukemic activity in FLT3-ITD AML models.[1][3] Sorafenib, while also effective against FLT3-ITD AML, has a broader kinase inhibition profile which has been translated into clinical activity, albeit with potential for more off-target effects.[2][9]
Figure 3: Logical overview of the comparison between BPR1K871 and sorafenib.
The selection of BPR1K871 as a preclinical development candidate underscores its promise.[1][3] Future clinical trials will be crucial to determine its safety and efficacy profile in patients and to directly compare its performance against established therapies like sorafenib. Further research into potential resistance mechanisms for both agents will also be vital for optimizing treatment strategies for FLT3-ITD AML.
BPR1K871 Kinase Selectivity Profile: A Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals: An objective comparison of the kinase inhibitor BPR1K871 against other kinase inhibitors, supported by experimental data from KINOMEScan profiling. BPR1K87...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals: An objective comparison of the kinase inhibitor BPR1K871 against other kinase inhibitors, supported by experimental data from KINOMEScan profiling.
BPR1K871 is a potent, multi-kinase inhibitor demonstrating significant promise in preclinical studies for the treatment of acute myeloid leukemia (AML) and various solid tumors.[1][2] Its primary mechanism of action involves the dual inhibition of FMS-like tyrosine kinase 3 (FLT3) and Aurora Kinases A and B (AURKA/B).[1][3][4] To provide a comprehensive understanding of its selectivity and potential off-target effects, this guide compares the KINOMEScan profile of BPR1K871 with other well-characterized kinase inhibitors: Sorafenib, a multi-kinase inhibitor approved for the treatment of several cancers; Tozasertib (VX-680), a pan-Aurora kinase inhibitor; and Barasertib (AZD1152), a selective Aurora B kinase inhibitor.
Kinase Selectivity Comparison
The following table summarizes the KINOMEScan data for BPR1K871 and its comparators. The data is presented as "% Control", where a lower percentage indicates stronger binding of the inhibitor to the kinase.
Data for Sorafenib was obtained from the LINCS Data Portal.[8] Tozasertib and Barasertib data are presented as Ki (nM) values due to the limited availability of full KINOMEScan profiles in the public domain.
Experimental Protocols
KINOMEScan Competition Binding Assay
The KINOMEScan assay platform provides a quantitative measure of inhibitor binding to a large panel of kinases. The methodology is based on a competition binding assay.
Principle: Test compounds are profiled for their ability to compete with an immobilized, active-site directed ligand for binding to a DNA-tagged kinase. The amount of kinase that remains bound to the solid support is measured using quantitative PCR (qPCR) of the DNA tag. A lower amount of bound kinase indicates stronger competition from the test compound.
Detailed Protocol:
Kinase Preparation: A panel of human kinases are expressed as fusions to a DNA tag.
Immobilized Ligand: A proprietary, broadly active kinase inhibitor is immobilized on a solid support (e.g., beads).
Competition Assay:
The DNA-tagged kinases are incubated with the immobilized ligand and the test compound at a specified concentration (e.g., 1 µM for BPR1K871).
A control reaction is performed with DMSO instead of the test compound.
Washing: Unbound components are washed away.
Elution and Quantification: The amount of kinase bound to the solid support is quantified by qPCR of the DNA tag.
Data Analysis: The amount of kinase in the test compound sample is compared to the DMSO control. Results are typically expressed as "percent of control," calculated as: (test compound signal / DMSO signal) x 100.
Validating BPR1K871 Target Engagement in Cells: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of experimental methods to validate the cellular target engagement of BPR1K871, a potent dual inhibitor of FMS-li...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of experimental methods to validate the cellular target engagement of BPR1K871, a potent dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases (AURKA/B).[1][2][3][4] We will explore the established Western blot-based approach and compare it with two powerful alternative techniques: the Cellular Thermal Shift Assay (CETSA) and Kinobeads-based chemical proteomics. This guide will delve into the experimental protocols, data presentation, and the relative advantages and disadvantages of each method to aid researchers in selecting the most appropriate strategy for their drug discovery and development needs.
Introduction to BPR1K871 and its Targets
BPR1K871 is a multi-kinase inhibitor with significant anti-proliferative activity in various cancer cell lines, particularly in Acute Myeloid Leukemia (AML) models.[2][4] Its primary targets, FLT3 and Aurora kinases, are crucial regulators of cell signaling and division, and their dysregulation is implicated in numerous cancers.[1][5][6][7][8] Validating that a compound like BPR1K871 directly interacts with its intended targets within the complex cellular environment is a critical step in its development as a therapeutic agent.
Methods for Validating Target Engagement
This guide will compare three distinct methods for confirming the interaction of BPR1K871 with FLT3 and Aurora kinases in cells:
Western Blotting for Target Phosphorylation: A conventional and widely used method to assess the functional consequence of kinase inhibition.
Cellular Thermal Shift Assay (CETSA): A biophysical assay that measures the thermal stabilization of a target protein upon ligand binding.
Kinobeads Affinity Chromatography: A chemical proteomics approach to profile the interaction of a compound with a broad range of kinases.
The following sections will provide detailed experimental protocols, comparative data, and visual workflows for each of these techniques.
Western Blotting for Target Phosphorylation
Western blotting is a foundational technique in cell biology used to detect specific proteins in a sample. For kinase inhibitors, this method is often employed to measure the phosphorylation status of the target kinase or its downstream substrates. A reduction in phosphorylation is indicative of target engagement and inhibition.
Experimental Protocol
Cell Treatment and Lysis:
Culture MV4-11 (AML) cells, which endogenously express FLT3 and Aurora kinases.
Treat the cells with varying concentrations of BPR1K871 (e.g., 0, 2, 10, 50, 100 nM) for a specified duration (e.g., 2 hours).
For Aurora kinase analysis, cells can be synchronized in the G2/M phase of the cell cycle by treatment with an agent like nocodazole to enrich for the active phosphorylated form of the kinase.[9]
Harvest the cells and lyse them in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of proteins.
Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).
SDS-PAGE and Immunoblotting:
Denature the protein lysates by boiling in SDS-PAGE sample buffer.
Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
Transfer the separated proteins to a nitrocellulose or PVDF membrane.
Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.
Incubate the membrane with primary antibodies specific for the phosphorylated forms of FLT3 (e.g., p-FLT3 Tyr591) and Aurora A (e.g., p-AURKA Thr288) overnight at 4°C.[9][10][11][12]
Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.
To ensure equal protein loading, the membrane can be stripped and re-probed with antibodies against the total forms of FLT3 and Aurora A, or a housekeeping protein like β-actin.[9]
Data Presentation
The results of a Western blot are qualitative or semi-quantitative. The intensity of the bands corresponding to the phosphorylated proteins is visually assessed or quantified using densitometry software.
Table 1: Representative Western Blot Data for BPR1K871 Target Engagement
BPR1K871 Conc. (nM)
p-FLT3 (Tyr591) Intensity
p-AURKA (Thr288) Intensity
0
+++
+++
2
-
+++
10
-
++
100
-
-
(Note: ‘+++’ indicates strong signal, ‘-’ indicates no or very weak signal. This is a representative summary of expected results based on published data.)
Diagrams
Caption: Western Blot Workflow for Phospho-Proteins.
Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful technique for directly assessing the physical interaction between a drug and its target protein in a cellular context. The principle is that ligand binding stabilizes the target protein, leading to an increase in its melting temperature.
Experimental Protocol
Cell Treatment and Heating:
Culture cells of interest (e.g., HEK293 cells overexpressing FLT3 or Aurora kinase, or cancer cell lines with endogenous expression).
Treat the cells with BPR1K871 or a vehicle control for a defined period.
Aliquot the cell suspension into PCR tubes.
Heat the samples to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes) using a PCR cycler, followed by a cooling step.
Protein Extraction and Analysis:
Lyse the cells by freeze-thaw cycles or with a lysis buffer.
Separate the soluble protein fraction (containing non-denatured proteins) from the precipitated, denatured proteins by centrifugation.
Collect the supernatant and analyze the amount of soluble target protein (FLT3 or Aurora kinase) by Western blotting, as described in the previous section, or by other quantitative methods like ELISA or mass spectrometry.
Isothermal Dose-Response (ITDR) CETSA:
To determine the potency of target engagement, treat cells with a range of BPR1K871 concentrations.
Heat all samples at a single, fixed temperature (chosen from the melting curve to be in the dynamic range of protein denaturation).
Analyze the amount of soluble target protein to generate a dose-response curve.
Data Presentation
CETSA data is typically presented as melting curves, where the amount of soluble protein is plotted against temperature. A shift in the melting curve to the right indicates target stabilization. ITDR CETSA results are shown as dose-response curves.
Table 2: Hypothetical CETSA Data for a Kinase Inhibitor
Assay
Readout
Vehicle Control
+ Inhibitor (10 µM)
CETSA (Melt Curve)
Tagg (°C)
52.5
58.0
ITDR CETSA
EC50 (µM)
-
0.5
(Note: Tagg is the temperature at which 50% of the protein is denatured. This is hypothetical data for illustrative purposes.)
Kinobeads are a chemical proteomics tool used for kinome-wide profiling of kinase inhibitors.[13][14][15][16] They consist of a mixture of broad-spectrum kinase inhibitors immobilized on beads, which are used to capture a large portion of the cellular kinome. Target engagement is measured by the ability of a free compound (like BPR1K871) to compete with the Kinobeads for binding to its target kinases.
Experimental Protocol
Lysate Preparation and Competition:
Prepare a cell lysate from a relevant cell line (e.g., a panel of cancer cell lines to maximize kinome coverage).
Incubate the lysate with different concentrations of BPR1K871 or a vehicle control. This is the competition step.
Add the Kinobeads slurry to the lysate and incubate to allow kinase binding.
Enrichment and Analysis:
Wash the beads to remove non-specifically bound proteins.
Elute the bound kinases from the beads.
Digest the eluted proteins into peptides (e.g., with trypsin).
Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Identify and quantify the kinases that were pulled down in each condition. The abundance of a kinase in the presence of BPR1K871 is compared to its abundance in the vehicle control.
Data Presentation
The data from a Kinobeads experiment is a list of kinases identified and their relative abundance in the BPR1K871-treated samples versus the control. This allows for the determination of the inhibitor's selectivity profile and the calculation of apparent dissociation constants (Kdapp) or IC50 values for each target.
Table 3: Representative Kinobeads Data for a Kinase Inhibitor
Kinase Target
Kdapp (nM)
Selectivity Score
FLT3
15
0.85
AURKA
25
0.70
AURKB
18
0.80
Kinase X
500
0.15
Kinase Y
>1000
<0.1
(Note: This is representative data illustrating the type of quantitative output from a Kinobeads experiment. The selectivity score is a metric that reflects the potency of interaction with a specific kinase relative to all other kinases profiled.)
Diagrams
Caption: Kinobeads Workflow for Kinase Inhibitor Profiling.
Caption: BPR1K871 Target Signaling Pathways.
Comparison of Methods
Each method offers unique advantages and has its own limitations for validating the target engagement of BPR1K871.
Table 4: Comparison of Target Engagement Validation Methods
Feature
Western Blot (Phosphorylation)
Cellular Thermal Shift Assay (CETSA)
Kinobeads Affinity Chromatography
Principle
Measures downstream functional effect (inhibition of phosphorylation).
Measures direct physical binding through ligand-induced thermal stabilization.
Measures competitive binding to a broad panel of kinases.
Output
Semi-quantitative (band intensity).
Quantitative (Tagg shift, EC50).
Quantitative (Kdapp, IC50, selectivity profile).
Target Scope
Specific to the target for which a phospho-specific antibody is available.
Specific to the target of interest (requires a good antibody for detection).
Broad (profiles hundreds of kinases simultaneously).
Throughput
Low.
Moderate (higher with plate-based formats).
High (for profiling many kinases), low (for number of compounds).
Direct Evidence of Binding?
No, it's an indirect measure of activity.
Yes, it directly measures binding in cells.
Yes, it measures binding in a lysate, which closely mimics the cellular environment.
Provides direct evidence of target engagement in intact cells.
Provides a comprehensive selectivity profile across the kinome.
Major Disadvantage
Indirect evidence of binding; dependent on antibody quality; low throughput.
Not all binding events result in a thermal shift; can be technically demanding.
Requires specialized equipment (mass spectrometer); performed in lysates, not intact cells.
Conclusion
Validating the cellular target engagement of a drug candidate like BPR1K871 is essential for its preclinical and clinical development.
Western blotting for target phosphorylation is a valuable and accessible method that provides functional evidence of target inhibition. It is a good starting point for confirming the mechanism of action.
CETSA offers a more direct assessment of target binding within the native cellular environment. It is an excellent method for confirming that the observed functional effects are due to a direct interaction between the compound and its intended target.
Kinobeads profiling provides an unparalleled view of a compound's selectivity across the kinome. This is crucial for understanding potential off-target effects and for optimizing the selectivity of a drug candidate.
For a comprehensive validation of BPR1K871's target engagement, a combination of these methods is recommended. Western blotting can provide initial functional validation, CETSA can confirm direct binding in cells, and Kinobeads can establish the selectivity profile. The choice of method(s) will ultimately depend on the specific research question, available resources, and the stage of drug development.
Comparative Guide: BPR1K871 vs. Quizartinib for FLT-Mutated Leukemia
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the preclinical multi-kinase inhibitor BPR1K871 and the clinically-approved FLT3 inhibitor quizartinib for th...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the preclinical multi-kinase inhibitor BPR1K871 and the clinically-approved FLT3 inhibitor quizartinib for the treatment of FMS-like tyrosine kinase 3 (FLT3)-mutated leukemia.
Introduction
Mutations in the FLT3 gene are detected in approximately 30% of patients with Acute Myeloid Leukemia (AML), with internal tandem duplications (FLT3-ITD) being the most common type, present in about 25% of AML cases.[1][2] These mutations lead to constitutive activation of the FLT3 receptor, driving uncontrolled cell proliferation and are associated with a poor prognosis.[3][4][5]
Quizartinib (VANFLYTA®) is a potent and selective second-generation, type II FLT3 inhibitor developed specifically for FLT3-ITD positive AML.[2][6][7] It is approved for use in combination with standard chemotherapy for adult patients with newly diagnosed FLT3-ITD-positive AML.[8][9]
BPR1K871 is a preclinical quinazoline-based compound identified as a potent dual inhibitor of FLT3 and Aurora kinases.[10][11] It has demonstrated significant anti-proliferative activity in FLT3-ITD positive AML cell lines and in vivo efficacy in xenograft models.[10][12] As a multi-kinase inhibitor, it represents a different therapeutic strategy compared to the highly selective quizartinib.[10][13]
Mechanism of Action
Both inhibitors target the FLT3 signaling cascade, but their kinase inhibition profiles differ.
Quizartinib is a highly selective type II inhibitor, binding to the inactive conformation of the FLT3 kinase domain near the ATP-binding site.[3][8][14] This prevents receptor autophosphorylation and blocks downstream signaling pathways crucial for leukemic cell survival and proliferation, such as RAS/RAF/MEK/ERK and PI3K/AKT.[3][5]
BPR1K871 acts as a multi-kinase inhibitor, potently targeting both FLT3 and Aurora kinases A and B.[10][15] The dual inhibition of FLT3 and Aurora kinases may offer a broader therapeutic effect, as Aurora kinases are critical for cell mitosis and are often overexpressed in cancer.[11][15]
Caption: Simplified FLT3 and Aurora Kinase signaling pathways and points of inhibition.
Quantitative Data Comparison
Table 1: In Vitro Kinase Inhibition
This table summarizes the half-maximal inhibitory concentration (IC50) values, indicating the concentration of the drug required to inhibit 50% of the target kinase activity.
This table presents the half-maximal effective concentration (EC50) or IC50 values for cell viability, showing the concentration of the drug that causes a 50% reduction in viable cells. All cell lines are FLT3-ITD positive.
Objective: To determine the concentration of inhibitor required to block 50% of a target kinase's activity (IC50).
Methodology (General):
Recombinant human FLT3 or Aurora kinases are incubated in a reaction buffer.
A specific peptide substrate and ATP (often radiolabeled, e.g., [γ-³³P]-ATP) are added.
The test compound (BPR1K871 or quizartinib) is added in serial dilutions.
The reaction is allowed to proceed for a set time at a controlled temperature (e.g., 30°C).
The reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be done by capturing the substrate on a filter membrane and measuring radioactivity using a scintillation counter.
IC50 values are calculated by plotting the percentage of kinase inhibition against the log concentration of the inhibitor and fitting the data to a sigmoidal dose-response curve.
Cell Viability / Anti-Proliferation Assay
Objective: To measure the effect of the compounds on the proliferation and viability of cancer cell lines (EC50/IC50).
Methodology (MTS Assay):
AML cells (e.g., MV4-11, MOLM-13) are seeded in 96-well plates at a specific density.
Cells are treated with a range of concentrations of the test compound or vehicle control (DMSO) and incubated for a period (e.g., 72 hours).[10]
After incubation, a solution containing MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) is added to each well.[10]
Viable, metabolically active cells reduce the MTS tetrazolium salt into a colored formazan product.
The plate is incubated for a few hours, and the absorbance is measured at 490 nm using a plate reader.[10]
The absorbance is proportional to the number of viable cells. EC50/IC50 values are calculated by comparing the absorbance of treated cells to the vehicle control.[10]
Caption: Workflow for a typical cell viability (MTS) assay.
In Vivo Xenograft Mouse Model
Objective: To evaluate the anti-tumor efficacy of the compounds in a living organism.
Methodology:
Cell Implantation: Immunocompromised mice (e.g., nude or NOD/SCID) are subcutaneously injected with a suspension of human AML cells (e.g., 2 x 10⁶ MOLM-13 cells).[19]
Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., mean diameter of 6 mm).[19]
Treatment: Mice are randomized into treatment and control groups. The treatment group receives the compound (e.g., BPR1K871 administered intravenously or quizartinib administered orally) at specified doses and schedules.[10][17] The control group receives a vehicle.
Monitoring: Tumor volume and body weight are measured regularly (e.g., twice weekly) throughout the study.
Endpoint: The study concludes when tumors in the control group reach a predetermined size, or after a set duration. Tumor growth inhibition is calculated by comparing the mean tumor volume of the treated groups to the control group.
Resistance Profiles
Quizartinib: Resistance to quizartinib is a significant clinical challenge. The primary on-target resistance mechanism is the acquisition of secondary point mutations within the FLT3 kinase domain, particularly at the activation loop (e.g., D835Y) or the gatekeeper residue (F691L).[20][21] As a type II inhibitor, quizartinib is not effective against FLT3-TKD mutations like D835Y.[14][21] Off-target resistance can also occur through the activation of bypass signaling pathways, such as the RAS pathway.[22][23]
BPR1K871: The resistance profile of BPR1K871 has not been extensively studied. However, as a multi-kinase inhibitor targeting both FLT3 and Aurora kinases, it may have the potential to overcome or delay certain resistance mechanisms that arise from dependency on a single pathway. Dual FLT3/Aurora kinase inhibitors have shown activity against quizartinib-resistant models, suggesting this could be a viable strategy.[19]
Summary and Conclusion
This comparison highlights the distinct profiles of a preclinical multi-kinase inhibitor and a clinically validated selective inhibitor for FLT3-mutated leukemia.
Quizartinib is a highly potent and selective FLT3 inhibitor with proven clinical efficacy in improving overall survival for patients with newly diagnosed FLT3-ITD positive AML.[7][24] Its primary limitations are a narrow activity spectrum against FLT3-TKD mutations and the development of clinical resistance.[14][21]
BPR1K871 is a promising preclinical candidate with potent dual activity against FLT3 and Aurora kinases.[10][11] It demonstrates strong anti-proliferative effects in FLT3-ITD cell lines and robust in vivo efficacy.[10][12] Its multi-targeting mechanism could potentially address some forms of resistance to selective FLT3 inhibitors, although this requires further investigation.[19]
For drug development professionals, BPR1K871 represents an interesting lead compound whose multi-kinase inhibition profile may offer advantages over highly selective inhibitors, particularly in the context of drug resistance. Further preclinical development is necessary to fully characterize its potential and safety profile before it can be considered for clinical investigation.[10][11] Quizartinib, on the other hand, serves as a benchmark for FLT3 inhibition, with extensive clinical data defining its efficacy and safety.[24][25][26]
Comparative Analysis of BPR1K871 and Gilteritinib in Acute Myeloid Leukemia
A comprehensive guide for researchers and drug development professionals on the preclinical profiles of two potent kinase inhibitors. This guide provides a detailed comparative analysis of BPR1K871, a dual Aurora/FLT3 ki...
Author: BenchChem Technical Support Team. Date: November 2025
A comprehensive guide for researchers and drug development professionals on the preclinical profiles of two potent kinase inhibitors.
This guide provides a detailed comparative analysis of BPR1K871, a dual Aurora/FLT3 kinase inhibitor, and gilteritinib, a selective FLT3/AXL inhibitor. Both compounds have demonstrated significant potential in the treatment of Acute Myeloid Leukemia (AML), particularly in cases driven by FMS-like tyrosine kinase 3 (FLT3) mutations. This document summarizes their mechanisms of action, kinase inhibition profiles, and preclinical efficacy, supported by experimental data and detailed methodologies.
Mechanism of Action and Target Profile
BPR1K871 is a quinazoline derivative identified as a potent dual inhibitor of Aurora kinases (A and B) and FLT3 kinase.[1][2] Aurora kinases are crucial for cell mitosis, and their inhibition can lead to mitotic arrest and apoptosis.[2] FLT3 is a receptor tyrosine kinase that, when mutated, becomes constitutively active, driving leukemogenesis.[1][2] By targeting both pathways, BPR1K871 presents a multi-faceted approach to AML therapy.
Gilteritinib is a small molecule inhibitor that potently targets FLT3 and AXL receptor tyrosine kinases.[3] It has demonstrated strong inhibitory activity against both FLT3 internal tandem duplication (ITD) and tyrosine kinase domain (TKD) mutations, which are common drivers of AML and are associated with poor prognosis.[3] AXL is another receptor tyrosine kinase implicated in AML pathogenesis and resistance to therapy.[3]
Quantitative Performance Data
The following tables summarize the in vitro potency of BPR1K871 and gilteritinib against key kinase targets and AML cell lines.
EC₅₀ values represent the concentration of the drug that inhibits cell growth by 50%. A lower value indicates greater potency. Specific EC₅₀ values for gilteritinib in these cell lines were not explicitly stated in the reviewed literature, although its potent anti-proliferative activity was demonstrated.[6]
Signaling Pathways and Experimental Workflows
Visual representations of the targeted signaling pathway and a typical experimental workflow are provided below to facilitate understanding.
Caption: FLT3 Signaling Pathway Inhibition.
Caption: Cell Viability Assay Workflow.
Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.
Kinase Inhibition Assay (Generic Protocol)
This protocol describes a general method for determining the in vitro potency of kinase inhibitors. Specific assay formats such as ADP-Glo™ may be used.[7][8]
Reagent Preparation : Prepare a reaction buffer containing a buffer (e.g., HEPES), MgCl₂, Brij-35, and DTT. Prepare the kinase, substrate (e.g., a specific peptide), and ATP solutions in the reaction buffer.
Inhibitor Preparation : Serially dilute the test compound (BPR1K871 or gilteritinib) in DMSO to create a range of concentrations.
Kinase Reaction : In a 96-well plate, add the kinase, the serially diluted inhibitor, and the substrate. Initiate the reaction by adding ATP.
Incubation : Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).
Detection : Stop the reaction and measure the kinase activity. For ADP-Glo™ assays, this involves adding a reagent to deplete unused ATP and then another reagent to convert the generated ADP into a luminescent signal.
Data Analysis : Measure the luminescence using a plate reader. Calculate the percentage of inhibition for each inhibitor concentration relative to a no-inhibitor control. Determine the IC₅₀ value by fitting the data to a dose-response curve.
Cell Viability Assay (MTT Assay)
This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method to assess cell viability.[9][10][11]
Cell Seeding : Seed AML cells (e.g., MOLM-13, MV4-11) in a 96-well plate at a predetermined density (e.g., 1 x 10⁴ cells/well) and incubate overnight.
Compound Treatment : Treat the cells with a range of concentrations of BPR1K871 or gilteritinib. Include a vehicle control (e.g., DMSO).
Incubation : Incubate the cells for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO₂.
MTT Addition : Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.
Solubilization : Add a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.
Absorbance Reading : Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.
Data Analysis : Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Determine the EC₅₀ value by plotting the data on a dose-response curve.
In Vivo Xenograft Model (AML)
This protocol describes a general procedure for evaluating the in vivo efficacy of anti-leukemic agents using a xenograft mouse model.[12][13][14][15][16][17][18][19]
Cell Implantation : Subcutaneously or intravenously inject a predetermined number of human AML cells (e.g., MOLM-13, MV4-11) into immunodeficient mice (e.g., NOD/SCID or NSG mice).
Tumor Growth and Monitoring : Allow the tumors to establish and grow to a palpable size (for subcutaneous models) or monitor for signs of leukemia development (for intravenous models). Regularly measure tumor volume and body weight.
Drug Administration : Once tumors reach a certain size (e.g., 100-200 mm³), randomize the mice into treatment and control groups. Administer BPR1K871 (e.g., intravenously) or gilteritinib (e.g., orally) at specified doses and schedules. The control group receives a vehicle solution.
Efficacy Evaluation : Continue to monitor tumor growth and body weight throughout the treatment period. At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological analysis).
Data Analysis : Compare the tumor growth inhibition between the treatment and control groups. Statistical analysis is performed to determine the significance of the anti-tumor effect. For survival studies, monitor the mice until a predetermined endpoint and compare the survival curves between the groups.
Conclusion
Both BPR1K871 and gilteritinib demonstrate potent preclinical activity against FLT3-driven AML. Gilteritinib exhibits high selectivity and nanomolar potency against FLT3 and AXL. BPR1K871 offers a dual-targeting approach by inhibiting both FLT3 and Aurora kinases, which may provide a broader anti-leukemic effect and potentially overcome certain resistance mechanisms. The choice between these or similar inhibitors for further development will depend on a comprehensive evaluation of their efficacy, safety profiles, and the specific molecular characteristics of the AML subtype being targeted. The experimental protocols and comparative data presented in this guide provide a valuable resource for researchers in the field of AML drug discovery and development.
BPR1K871: A Comparative Analysis of its Cross-Reactivity with Other Tyrosine Kinases
For Researchers, Scientists, and Drug Development Professionals BPR1K871 is a potent, multi-kinase inhibitor demonstrating significant therapeutic potential in preclinical studies for acute myeloid leukemia (AML) and var...
Author: BenchChem Technical Support Team. Date: November 2025
For Researchers, Scientists, and Drug Development Professionals
BPR1K871 is a potent, multi-kinase inhibitor demonstrating significant therapeutic potential in preclinical studies for acute myeloid leukemia (AML) and various solid tumors.[1][2] Developed as a dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B (AURKA/B), its broader kinase interaction profile is a critical aspect of its overall efficacy and potential off-target effects. This guide provides a comparative analysis of BPR1K871's cross-reactivity with other tyrosine kinases, supported by available experimental data.
Primary Target Kinase Affinity
BPR1K871 exhibits low nanomolar inhibitory activity against its primary targets, FLT3, AURKA, and AURKB. The half-maximal inhibitory concentrations (IC50) are summarized in the table below.
Cross-Reactivity Profiling against a Panel of Tyrosine Kinases
The selectivity of BPR1K871 was assessed using the KINOMEscan™ technology, a competitive binding assay that quantitatively measures the interaction of a compound with a large panel of kinases. In a comprehensive screen against 456 kinases (including 395 non-mutant kinases), BPR1K871 was found to be a multi-kinase inhibitor.[1][3] At a concentration of 1000 nM, the inhibitor demonstrated significant inhibition (defined as ≥65% inhibition) of 77 out of 395 non-mutant kinases.[1][2]
The following table summarizes the inhibitory activity of BPR1K871 against a selection of tyrosine kinases, presented as the percentage of the kinase remaining bound to the immobilized ligand in the presence of the inhibitor (% of control). A lower percentage indicates stronger binding and inhibition.
The IC50 values for FLT3, AURKA, and AURKB were determined using in vitro kinase assays. While the specific proprietary details of the assays used for BPR1K871 are not fully public, such assays generally involve the following steps:
Enzyme and Substrate Preparation : Recombinant human kinases (FLT3, AURKA, AURKB) and their respective specific peptide or protein substrates are prepared in an appropriate assay buffer.
Compound Dilution : BPR1K871 is serially diluted to a range of concentrations.
Kinase Reaction : The kinase, substrate, and ATP are incubated with the various concentrations of BPR1K871.
Detection : The amount of phosphorylated substrate is quantified. This is often achieved using methods such as radioisotope incorporation (32P-ATP or 33P-ATP), fluorescence-based assays (e.g., Z'-LYTE™), or luminescence-based assays (e.g., Kinase-Glo®).
Data Analysis : The percentage of kinase activity is plotted against the inhibitor concentration, and the IC50 value is calculated using a non-linear regression analysis.
KINOMEscan™ Cross-Reactivity Profiling
The KINOMEscan™ assay is a competition-based binding assay that measures the ability of a test compound to displace a proprietary, immobilized, active-site directed ligand.
Caption: Workflow of the KINOMEscan™ competition binding assay.
The general protocol is as follows:
Assay Components : The assay consists of three main components: a kinase tagged with a unique DNA identifier, the test compound (BPR1K871), and an immobilized ligand that binds to the active site of the kinase.[5]
Competition : The test compound is incubated with the DNA-tagged kinase and the immobilized ligand. The compound competes with the immobilized ligand for binding to the active site of the kinase.
Quantification : The amount of kinase that remains bound to the immobilized ligand is quantified by detecting the associated DNA tag using quantitative PCR (qPCR).[5] A lower amount of bound kinase indicates a higher affinity of the test compound for the kinase.
Data Interpretation : The results are reported as "% of Control", where the control is a sample with no test compound. A value of 0% indicates complete displacement of the kinase by the test compound, while 100% indicates no interaction.
Signaling Pathways Targeted by BPR1K871
BPR1K871's therapeutic effects are primarily attributed to its potent inhibition of the FLT3 and Aurora kinase signaling pathways, which are often dysregulated in cancer.
FLT3 Signaling Pathway
FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a critical role in the proliferation, differentiation, and survival of hematopoietic stem and progenitor cells. Mutations, such as internal tandem duplications (ITD), lead to constitutive activation of FLT3 and its downstream signaling pathways, promoting leukemogenesis.
Caption: Simplified FLT3 signaling pathway and the inhibitory action of BPR1K871.
Aurora B Kinase Signaling Pathway
Aurora B kinase is a key regulator of mitosis, playing essential roles in chromosome condensation, kinetochore-microtubule attachments, and cytokinesis. Its overexpression is common in many cancers and is associated with genomic instability.
Caption: Key mitotic functions of Aurora B kinase inhibited by BPR1K871.
Conclusion
BPR1K871 is a potent dual inhibitor of FLT3 and Aurora kinases with a broader spectrum of activity against other tyrosine kinases.[1][2] Its multi-targeted nature may contribute to its robust anti-cancer efficacy observed in preclinical models. However, the cross-reactivity with other kinases also highlights the potential for off-target effects that should be considered during further clinical development. The data presented in this guide provides a valuable resource for researchers and drug development professionals to understand the selectivity profile of BPR1K871 and to inform future studies.
Author: BenchChem Technical Support Team. Date: November 2025
FOR RESEARCH USE ONLY. Not for human or veterinary use.
This document provides crucial safety and logistical guidance for researchers, scientists, and drug development professionals handling BPR1K871. Given the absence of a specific Safety Data Sheet (SDS) for BPR1K871, this information is based on general safety protocols for potent kinase inhibitors and hazardous pharmaceutical compounds. A conservative approach to personal protective equipment (PPE) and handling procedures is strongly recommended.
Immediate Safety and Handling Precautions
BPR1K871 is a potent, selective dual FLT3/AURKA inhibitor.[1][2] As with many kinase inhibitors, it should be handled with caution as a potentially hazardous substance. Avoid inhalation, and contact with skin, eyes, and clothing.
Personal Protective Equipment (PPE)
Due to the lack of specific toxicological data, a comprehensive PPE strategy is essential to minimize exposure. The following table summarizes the recommended PPE for handling BPR1K871.
PPE Category
Recommended Equipment
Eye Protection
Chemical safety goggles with side shields are required. A face shield should be worn in situations with a higher risk of splashes.
Hand Protection
Wear two pairs of powder-free, disposable nitrile gloves.[3] The outer glove should be changed immediately upon contamination. Gloves should be changed regularly, at least every hour, or as determined by the specific procedure.
Body Protection
A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting cuffs should be worn.[3] For procedures with a high risk of splashes or aerosol generation, consider using a "bunny suit" or coveralls for full-body protection.[4]
Respiratory Protection
For handling the solid compound or when there is a risk of aerosol generation, a NIOSH-approved N95 or higher-level respirator is recommended.[4] Surgical masks do not provide adequate respiratory protection.[4]
Foot Protection
Closed-toe shoes are mandatory in the laboratory. For large-scale operations or in case of spills, shoe covers should be worn and disposed of upon exiting the work area.
Engineering Controls
Work with BPR1K871, especially the solid form, should be conducted in a certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.
Operational and Disposal Plans
Handling Procedures
Preparation : Before handling, ensure all necessary PPE is readily available and in good condition. The designated work area within the fume hood should be clean and uncluttered.
Weighing : Weigh the solid compound in a fume hood. Use a dedicated, clean spatula and weighing paper.
Dissolving : When preparing solutions, add the solvent to the solid BPR1K871 slowly to avoid splashing.
Post-Handling : After handling, decontaminate all surfaces and equipment. Carefully remove and dispose of all PPE as hazardous waste. Wash hands thoroughly with soap and water.
Disposal
All waste materials contaminated with BPR1K871, including empty vials, used PPE, and cleaning materials, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not dispose of BPR1K871 down the drain or in the regular trash.
Experimental Workflow
The following diagram outlines the standard workflow for safely handling BPR1K871 in a laboratory setting.
